Disodium adenosine 5'-phosphate

Core Science & Biosynthesis

Whitepaper: The Pivotal Role of Adenosine Phosphates in Cellular Metabolism: Mechanisms of Action and Regulatory Networks

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The balance of adenosine triphosphate (ATP), diphosphate (ADP), and monophosphate (AMP) is the cornerstone of cellular bioenergetics. While ATP is universally recognized as the cell's energy currency, the relative concentrations of its hydrolyzed forms, ADP and AMP, serve as critical rheostats that dictate metabolic flux and cellular fate. This guide provides an in-depth exploration of the mechanisms through which ADP and AMP govern cellular metabolism. We will dissect their roles as allosteric regulators, essential substrates, and key activators of the master energy sensor, AMP-activated protein kinase (AMPK). This document moves beyond textbook descriptions to offer field-proven insights into experimental design and data interpretation, providing a robust framework for professionals in metabolic research and drug development.

Introduction: Beyond ATP, The Regulatory Significance of ADP and AMP

In any living cell, the continuous hydrolysis of ATP to ADP and inorganic phosphate (Pi) powers a vast array of biological processes, from muscle contraction to DNA synthesis.[1] This process is reversible, with catabolic pathways dedicated to regenerating ATP. The cellular energy state is therefore not defined by ATP concentration in isolation, but by the dynamic ratios of ATP/ADP and ATP/AMP.

Under conditions of metabolic stress—such as hypoxia, glucose deprivation, or intense exercise—ATP consumption outpaces production.[2] This leads to a rise in the ADP:ATP ratio. The enzyme adenylate kinase then catalyzes the reaction 2 ADP ⇌ ATP + AMP, causing a much more dramatic, squared increase in the AMP:ATP ratio.[3] This makes the AMP level a highly sensitive indicator of cellular energy crisis.[4][5] This guide will elucidate the core mechanisms by which the cell senses and responds to fluctuations in ADP and AMP levels, focusing on three primary domains of action:

• Direct Substrate Action: ADP as the limiting substrate for ATP synthesis.

• Allosteric Regulation: ADP and AMP directly binding to and modulating the activity of key metabolic enzymes.

• Upstream Signaling: Activation of the central energy-sensing AMPK pathway.

Note on Nomenclature: The term "disodium adenosine 5'-phosphate" can refer to the disodium salt of either AMP or ADP. For clarity and scientific completeness, this guide will address the distinct yet interconnected roles of both Adenosine 5'-diphosphate (ADP) and Adenosine 5'-monophosphate (AMP), as their metabolic functions are deeply intertwined.

Mechanism 1: ADP as the Rate-Limiting Substrate for Oxidative Phosphorylation

The primary engine of ATP synthesis in most eukaryotic cells is oxidative phosphorylation (OXPHOS), which occurs in the mitochondria.[6][7] This process couples the oxidation of nutrients to the phosphorylation of ADP. The rate of OXPHOS is tightly controlled by the availability of its substrates, and under most physiological conditions, the concentration of ADP is the principal limiting factor.[6][8]

When cellular activity increases, ATP is hydrolyzed to ADP, raising the cytosolic ADP concentration. This ADP is then transported into the mitochondrial matrix by the Adenine Nucleotide Translocase (ANT), also known as the ADP/ATP carrier.[9] The influx of ADP into the matrix provides the necessary substrate for ATP synthase (Complex V of the electron transport chain).[8][9] This increased activity of ATP synthase consumes the proton motive force, stimulating the entire electron transport chain to increase its rate, thereby consuming more oxygen.[8] This tight coupling of respiration to ADP availability is known as "respiratory control" and ensures that ATP is produced only when needed, preventing wasteful consumption of fuel.

Figure 1: Regulation of Oxidative Phosphorylation by ADP. Increased cellular work raises cytosolic ADP, which is transported into the mitochondrial matrix by ANT. This provides the substrate for ATP synthase, driving ATP production and increasing oxygen consumption.

Mechanism 2: Allosteric Regulation of Metabolic Pathways

ADP and AMP act as direct allosteric effectors for several key enzymes, providing a rapid and localized mechanism to shift the balance between catabolic (ATP-producing) and anabolic (ATP-consuming) pathways. This reciprocal regulation is most evident in the control of glycolysis and gluconeogenesis.

Glycolysis:

• Phosphofructokinase-1 (PFK-1): This enzyme catalyzes the committed step of glycolysis.[10] High levels of ATP act as an allosteric inhibitor of PFK-1, signaling that the cell has sufficient energy.[10][11] Conversely, AMP and ADP are potent allosteric activators that relieve the ATP-dependent inhibition, stimulating glycolytic flux when energy is low.[11][12]

• Pyruvate Kinase (PK): This enzyme catalyzes the final, irreversible step of glycolysis.[13] It is allosterically inhibited by ATP. In contrast, it is activated in a feed-forward manner by fructose-1,6-bisphosphate (the product of the PFK-1 reaction), but the overall pathway is slowed by the inhibitory effect of ATP on PK.[13]

Gluconeogenesis: This pathway synthesizes glucose from non-carbohydrate precursors and is largely the reverse of glycolysis, but with key regulatory bypasses. It is an energy-intensive process that is inhibited when the cell's energy charge is low.

• Pyruvate Carboxylase: This enzyme initiates gluconeogenesis. It is inhibited by ADP.[14]

• Fructose-1,6-bisphosphatase (FBPase-1): This enzyme opposes the action of PFK-1. It is strongly inhibited by AMP and to a lesser extent by ADP, ensuring that glycolysis and gluconeogenesis do not operate simultaneously in a futile cycle.[14]

Enzyme	Pathway	Effector: ATP	Effector: ADP	Effector: AMP
Phosphofructokinase-1 (PFK-1)	Glycolysis	Inhibitor	Activator	Potent Activator
Pyruvate Kinase (PK)	Glycolysis	Inhibitor	-	-
Pyruvate Carboxylase	Gluconeogenesis	-	Inhibitor	-
Fructose-1,6-bisphosphatase	Gluconeogenesis	-	Inhibitor	Potent Inhibitor
Table 1: Allosteric regulation of key enzymes in glycolysis and gluconeogenesis by adenine nucleotides. This reciprocal control ensures metabolic efficiency by activating energy-producing pathways while inhibiting energy-consuming ones in response to cellular energy status.[11][14]

Mechanism 3: The AMPK Signaling Pathway - The Master Regulator of Cellular Energy

When cellular energy stress becomes more pronounced, the cell activates a more systemic and powerful response through the AMP-activated protein kinase (AMPK) . AMPK is a highly conserved serine/threonine kinase that functions as a master sensor of cellular energy homeostasis.[2][15][16] It is a heterotrimeric complex composed of a catalytic α subunit and regulatory β and γ subunits.[15]

Activation of AMPK is exquisitely sensitive to the cellular AMP:ATP and ADP:ATP ratios.[3][17]

• Allosteric Activation: Both AMP and ADP bind to the γ subunit, causing a conformational change that allosterically activates the kinase.[18][19]

• Promotion of Phosphorylation: Binding of AMP or ADP makes AMPK a better substrate for its primary upstream kinase, LKB1, which phosphorylates a critical threonine residue (Thr172) in the activation loop of the α subunit, leading to a massive increase in kinase activity.[2][15]

• Inhibition of Dephosphorylation: The binding of AMP also inhibits the dephosphorylation of Thr172 by protein phosphatases, locking AMPK in its active state.[15]

Once activated, AMPK acts to restore energy balance by phosphorylating a multitude of downstream targets. Its overarching strategy is to switch on catabolic pathways that generate ATP while switching off anabolic pathways that consume ATP.[17][18]

• Activation of Catabolism:

  • Glucose Uptake: AMPK promotes the translocation of GLUT4 transporters to the plasma membrane in muscle cells, increasing glucose uptake.

  • Fatty Acid Oxidation: AMPK phosphorylates and inactivates Acetyl-CoA Carboxylase (ACC), reducing the synthesis of malonyl-CoA, which in turn relieves the inhibition of fatty acid transport into the mitochondria for oxidation.[20]

  • Autophagy: AMPK can initiate autophagy by directly phosphorylating ULK1, a key kinase in the autophagy pathway, allowing the cell to recycle components to generate fuel during starvation.[20]

• Inhibition of Anabolism:

  • Protein Synthesis: AMPK inhibits the mTORC1 pathway, a central regulator of cell growth and protein synthesis.

  • Lipid Synthesis: The inactivation of ACC by AMPK also shuts down fatty acid synthesis.

  • Gluconeogenesis: AMPK can phosphorylate transcription factors to suppress the expression of key gluconeogenic enzymes in the liver.[2]

Figure 2: The AMPK Signaling Cascade. Metabolic stress increases AMP/ADP levels, leading to the phosphorylation and activation of AMPK by LKB1. Active AMPK then orchestrates a metabolic switch, inhibiting anabolic processes and activating catabolic ones to restore cellular energy homeostasis.

Mechanism 4: Regulation of Purine Nucleotide Metabolism

Beyond its role in energy sensing, ADP is also a key feedback inhibitor in the de novo synthesis of purine nucleotides. The synthesis pathway begins with ribose-5-phosphate and culminates in the production of inosine monophosphate (IMP), which is the precursor for both AMP and GMP.[21]

The pathway is regulated at its initial steps to prevent the wasteful production of purines.

• Ribose-5-phosphate pyrophosphokinase: This enzyme catalyzes the synthesis of 5-phosphoribosyl-1-pyrophosphate (PRPP), an activated form of ribose. The activity of this enzyme is subject to feedback inhibition by both ADP and GDP.[21]

• Glutamine-PRPP amidotransferase: This enzyme catalyzes the committed step in purine synthesis. It has two distinct allosteric sites, one for adenine nucleotides (like AMP and ADP) and one for guanine nucleotides (like GMP and GDP), allowing the cell to fine-tune purine production based on the availability of the final products.[21]

This feedback regulation ensures that the cellular pools of adenine and guanine nucleotides are maintained in a balanced state.[][23]

Experimental Methodologies: Quantifying the Cellular Energy State

A cornerstone of metabolic research is the ability to accurately measure the levels of ADP and ATP. The ADP/ATP ratio is a more sensitive marker of cellular stress and apoptosis than absolute ATP levels alone.[24] A decrease in this ratio (i.e., higher relative ATP) is often associated with cell proliferation, whereas an increase signifies metabolic distress or cell death.[25][26]

Protocol: Measurement of Cellular ADP/ATP Ratio via Luciferase-Based Bioluminescent Assay

This protocol is based on the principle that firefly luciferase produces light in an ATP-dependent reaction. It is a robust, high-throughput method widely used in drug development and metabolic research.

Causality and Self-Validation: This two-step assay provides a self-validating system. The first measurement establishes the baseline ATP level. The second measurement, after converting all ADP to ATP, provides the total adenine nucleotide pool (ATP + ADP). The difference between these two readings directly corresponds to the initial ADP concentration. Running a standard curve with known concentrations of ADP and ATP is critical for absolute quantification and ensures the assay is performing within its linear range.

Step-by-Step Methodology:

• Sample Preparation:

  • Culture cells (adherent or suspension, typically 10³–10⁴ cells per well) in a white, opaque 96-well plate suitable for luminescence assays.

  • Include appropriate controls: no-cell background wells, untreated control cells, and positive control cells (e.g., treated with a mitochondrial inhibitor like oligomycin to increase the ADP/ATP ratio).

• ATP Measurement (First Luminescence Reading):

  • Prepare an "ATP Reagent" by mixing an assay buffer with luciferase enzyme and its substrate, D-luciferin, according to the manufacturer's instructions (e.g., Sigma-Aldrich MAK135, Abcam ab65313).[24][25]

  • Add the ATP Reagent to each well. This reagent will lyse the cells, releasing their contents.

  • The luciferase will immediately react with the released ATP.

  • Incubate for 1-2 minutes at room temperature to allow the signal to stabilize.

  • Measure the luminescence (Relative Light Units, RLU A) using a plate luminometer. This value corresponds to the initial intracellular ATP concentration.[25][27]

• ADP Measurement (Second Luminescence Reading):

  • Following the first reading, add an "ADP Converting Enzyme" (typically pyruvate kinase) to each well.[24][25] This enzyme will convert all the ADP released from the cells into ATP.

  • Incubate for 1-2 minutes at room temperature to allow the conversion reaction to complete.

  • Measure the luminescence again (RLU B). This new, higher value corresponds to the total ATP and ADP in the sample.[27]

• Calculation:

  • ATP Level is proportional to RLU A.

  • ADP Level is proportional to (RLU B - RLU A).

  • ADP/ATP Ratio = (RLU B - RLU A) / RLU A.

  • Absolute concentrations can be determined by comparing the RLU values to a standard curve generated with known concentrations of ATP and ADP.

Figure 3: Experimental workflow for the bioluminescent ADP/ATP ratio assay. This two-step process allows for the sequential measurement of baseline ATP and total adenine nucleotides to determine the ADP/ATP ratio.

Condition	RLU A (ATP)	RLU B (Total)	ADP/ATP Ratio	Interpretation
Control	100,000	110,000	0.10	Baseline energy state
Proliferating	150,000	160,000	0.07	High energy state, active anabolism
Apoptotic	40,000	60,000	0.50	Metabolic stress, energy depletion
Necrotic	10,000	25,000	1.50	Severe energy crisis, loss of homeostasis
Table 2: Representative data from an ADP/ATP ratio assay. Changes in the ratio provide more significant insights into cellular health and metabolic activity than ATP levels alone.[24][25][26]

Conclusion and Future Directions

Disodium adenosine 5'-phosphate, in its metabolically active forms of ADP and AMP, is far more than a simple byproduct of ATP hydrolysis. It is a sophisticated and multi-faceted signaling entity that lies at the heart of cellular metabolic regulation. Through its roles as a critical substrate for OXPHOS, an allosteric modulator of key enzymes, and an activator of the AMPK signaling hub, the cellular ADP/AMP concentration provides constant, real-time feedback on the cell's energetic status, allowing for rapid and robust adaptation to changing metabolic demands.

For researchers and drug development professionals, understanding these intricate mechanisms is paramount. Targeting pathways regulated by the ADP/ATP ratio offers promising therapeutic avenues for metabolic diseases such as type II diabetes, obesity, and cancer.[2] Future research will likely focus on developing more specific pharmacological modulators of the AMPK pathway and exploring the complex interplay between cellular energy status and other signaling networks, such as epigenetics and the immune response. The ability to precisely measure and interpret the dynamics of the adenine nucleotide pool will remain an indispensable tool in these endeavors.

References

• Hardie DG, Ross FA, Hawley SA (2012) AMP-Activated Protein Kinase: A Target for Drugs both Ancient and Modern. Chem. Biol. 19(10), 1222–36. [Link]

• Mihaylova MM, Shaw RJ (2011) The AMPK signalling pathway coordinates cell growth, autophagy and metabolism. Nat. Cell Biol. 13(9), 1016–23. [Link]

• Kahn BB, Alquier T, Carling D, Hardie DG (2005) AMP-activated protein kinase: ancient energy gauge provides clues to modern understanding of metabolism. Cell Metab. 1(1), 15-25. [Link]

• Creative Diagnostics. Oxidative Phosphorylation. [Link]

• Ruderman NB, Carling D, Prentki M, Cacicedo JM (2013) AMPK, fuel selection, and exercise. Am J Physiol Endocrinol Metab. 304(1), E1-E15. [Link]

• Ruprecht JJ, King MS, Kunji ERS (2019) The molecular mechanism of transport by the mitochondrial ADP/ATP carrier. Biochimica et Biophysica Acta (BBA) - Bioenergetics. 1860(8), 557-573. [Link]

• Lin SC, Hardie DG (2018) AMPK: Sensing Glucose as well as Cellular Energy Status. Cell Metab. 27(2), 299-313. [Link]

• Hardie DG (2014) AMP-activated protein kinase: maintaining energy homeostasis at the cellular and whole-body levels. Annu Rev Nutr. 34, 31-55. [Link]

• Fiveable. AMP: Cell Biology Study Guide. [Link]

• Herzig S, Shaw RJ (2018) AMPK: guardian of metabolism and mitochondrial homeostasis. Nat Rev Mol Cell Biol. 19(2), 121-135. [Link]

• Wilson DF (2017) Oxidative phosphorylation: regulation and role in cellular metabolism and physiology. Free Radic Biol Med. 106, 347-361. [Link]

• Khan Academy. Regulation of oxidative phosphorylation. [Link]

• Hardie DG. (2014) AMP-Activated Protein Kinase: Maintaining Energy Homeostasis at the Cellular and Whole-Body Levels. Annual Review of Nutrition. [Link]

• Penefsky HS (1985) Role of energy in oxidative phosphorylation. J Biol Chem. 260(25), 13728-34. [Link]

• LibreTexts Biology. 15.5: Regulation of Gluconeogenesis. [Link]

• Bio-protocol. Biochemical measurements of ATP and ADP. [Link]

• BioAssay Systems. ADP/ATP Ratio Assay Kit. [Link]

• Slideshare. Regulation of glycolysis and gluconeogenesis. [Link]

• Regulation of Glycolysis. [Link]

• Lv L, Xu YP, Zhao D, et al. (2011) Acetylation of PKM2 negatively regulates its enzymatic activity and promotes tumor cell proliferation. Mol Cell. 42(5), 679-90. [Link]

• A. Steinhoff, et al. (2021) A Fluorescence-Based Method to Measure ADP/ATP Exchange of Recombinant Adenine Nucleotide Translocase in Liposomes. International Journal of Molecular Sciences. [Link]

• Yeung PK, et al. (2018) Adenosine 5′-Triphosphate Metabolism in Red Blood Cells as a Potential Biomarker for Post-Exercise Hypotension and a Drug Target for Cardiovascular Protection. International Journal of Molecular Sciences. [Link]

• Wikipedia. Adenosine monophosphate. [Link]

• Camici M, et al. (2018) A journey into the regulatory secrets of the de novo purine nucleotide biosynthesis. Frontiers in Chemistry. [Link]

• Berg JM, Tymoczko JL, Stryer L. (2002) Biochemistry. 5th edition. New York: W H Freeman; Section 25.1, Purine Bases Can Be Synthesized De Novo or Recycled by Salvage Pathways. [Link]

• Surendranath College. PURINE SYNTHESIS. [Link]

• Medicine LibreTexts. 7.2: Nucleotide synthesis. [Link]

• MP Biomedicals. Adenosine-5'-Triphosphate Disodium Salt Trihydrate. [Link]

• CV Pharmacology. Adenosine. [Link]

• Sun, X., et al. (2006). In Vitro Evaluation of Adenosine 5′-Monophosphate as an Imaging Agent of Tumor Metabolism. Journal of Nuclear Medicine. [Link]

• Scientific Laboratory Supplies. Adenosine 5-triphosphate disod. [Link]

• Caring Sunshine. Ingredient: Adenosine 5-triphosphate disodium (ATP). [Link]

Sources

• 1. caringsunshine.com [caringsunshine.com]
• 2. AMPK Signaling | Cell Signaling Technology [cellsignal.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. fiveable.me [fiveable.me]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Khan Academy [khanacademy.org]
• 7. Overview of oxidative phosphorylation | Abcam [abcam.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. Regulation of Glycolysis: [cmgm-new.stanford.edu]
• 11. Glycolysis Regulation: Short- and Long-Term Mechanisms - Creative Proteomics [creative-proteomics.com]
• 12. Regulation of glycolysis and gluconeogenesis | PPTX [slideshare.net]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. JCI - AMP-activated protein kinase signaling in metabolic regulation [jci.org]
• 16. AMP-activated protein kinase signaling in metabolic regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. Adenosine monophosphate - Wikipedia [en.wikipedia.org]
• 20. ahajournals.org [ahajournals.org]
• 21. columbia.edu [columbia.edu]
• 23. surendranathcollege.ac.in [surendranathcollege.ac.in]
• 24. content.abcam.com [content.abcam.com]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. bioassaysys.com [bioassaysys.com]
• 27. Biochemical measurements of ATP and ADP [bio-protocol.org]

disodium adenosine 5'-phosphate receptor binding affinity and kinetics

Disodium Adenosine 5'-Phosphate: Receptor Binding Affinity, Kinetics, and Mechanistic Pathways

Executive Summary

Disodium adenosine 5'-phosphate (AMP disodium) is a highly soluble purine nucleotide traditionally viewed in pharmacology merely as a prodrug or precursor to adenosine. However, advanced kinetic profiling and structural biology have driven a paradigm shift: extracellular AMP is a biologically active orthosteric ligand in its own right. This technical guide provides an in-depth analysis of AMP disodium’s receptor binding affinity, biphasic kinetic modalities, and the rigorous experimental frameworks required to isolate its direct pharmacological effects from its metabolite-driven signaling.

The Dual Paradigm of AMP Disodium Pharmacology

In physiological and pathological states (such as hypoxia or tissue injury), the extracellular accumulation of nucleotides serves as a critical danger signal. The classical view of purinergic signaling dictates that ATP and ADP activate P2 receptors, while adenosine activates P1 receptors (A1, A2A, A2B, and A3)[1]. In this model, AMP acts as a transient intermediate, rapidly hydrolyzed into adenosine by the ectoenzyme CD73 (ecto-5'-nucleotidase).

However, recent chemotactic and binding assays demonstrate that extracellular AMP can directly bind to and activate the A1 receptor, triggering Gi/o-coupled signaling cascades independent of CD73 conversion[2]. The use of the disodium salt formulation of AMP is critical in these experimental and clinical settings, as it neutralizes the highly acidic free phosphate, ensuring physiological pH stability and optimal aqueous solubility for receptor interaction.

Receptor Binding Affinity and Structural Kinetics

Adenosine receptors belong to the Class A family of G protein-coupled receptors (GPCRs)[1]. The binding affinity of endogenous adenosine across these subtypes dictates a hierarchical physiological response depending on local concentration (Ki: A1 ≈ 100 nM; A2A ≈ 310 nM; A3 ≈ 290 nM; A2B ≈ 15,000 nM)[3].

The A1 Receptor Orthosteric Pocket

AMP disodium exhibits direct agonism at the A1 receptor, albeit with a lower intrinsic affinity (low micromolar range) compared to adenosine[2]. The structural basis for this interaction relies on the A1 receptor's highly conserved orthosteric binding pocket. Molecular dynamics and mutagenesis studies reveal that agonist binding is stabilized by critical hydrogen bonds with residues Asn254 (6.55), Ser277 (7.42), and His278 (7.43), alongside a stabilizing π-π interaction with Phe171 in the second extracellular loop (ECL2)[4].

The presence of the 5'-phosphate group on AMP introduces steric and electrostatic variables that reduce its binding residence time ( τ ) compared to unphosphorylated adenosine. However, in microenvironments where A1 receptors are upregulated—such as in the bronchial epithelium of asthmatic patients—this transient binding is sufficient to induce potent physiological responses, including bronchoconstriction and chemotaxis[5].

Quantitative Affinity Profiling

Table 1: Purinergic P1 Receptor Affinity Profiling

Receptor Subtype	G-Protein Coupling	Adenosine Affinity ( Ki​ )	AMP Disodium Affinity	Primary Physiological Role
A1	Gi/o (↓ cAMP)	~100 nM	Low µM (Direct)	Bronchoconstriction, chemotaxis
A2A	Gs (↑ cAMP)	~310 nM	Indirect (via ADO)	Vasodilation, immunosuppression
A2B	Gs (↑ cAMP)	~15,000 nM	Indirect (via ADO)	Mast cell degranulation
A3	Gi/o (↓ cAMP)	~290 nM	Indirect (via ADO)	Ischemic preconditioning

Kinetic Modalities: Direct vs. Metabolite-Driven Activation

When administering AMP disodium in vitro or in vivo, scientists must account for a biphasic kinetic response .

• Immediate Phase (Direct Agonism): AMP directly occupies the A1 receptor orthosteric site, initiating rapid but transient Gi/o signaling.

• Sustained Phase (Metabolite-Driven): CD73 hydrolyzes AMP into adenosine, which then binds to A1, A2A, and A3 receptors with higher affinity, leading to sustained downstream signaling.

Simultaneously, AMP disodium can be transported intracellularly via equilibrative nucleoside transporters (ENTs), where it acts as a potent activator of AMP-activated protein kinase (AMPK), subsequently inhibiting mTORC1 and lowering mitochondrial oxygen demand to protect against hypoxia[6].

Biphasic purinergic signaling and direct A1R activation by AMP disodium.

Methodological Framework: Isolating AMP Kinetics

To accurately profile the binding kinetics of AMP disodium, researchers must overcome the rapid enzymatic degradation of the ligand. A standard radioligand binding assay will yield false-positive high-affinity results for AMP if CD73 is active, as the assay will actually be measuring the affinity of the newly formed adenosine.

The following protocol represents a self-validating system designed to isolate the true direct binding kinetics of AMP disodium at the A1 receptor.

Protocol: Radioligand Competition Binding Assay for Direct AMP-A1R Affinity

Objective: Determine the direct binding affinity ( Ki​ ) of AMP disodium to the A1 receptor without interference from endogenous or converted adenosine.

Critical Causality: To prevent the conversion of AMP to adenosine, the assay buffer must be supplemented with AOPCP ( α,β -Methyleneadenosine 5'-diphosphate), a potent CD73 inhibitor. Furthermore, to eliminate background noise from endogenous adenosine released by the cell membranes during preparation, Adenosine Deaminase (ADA) must be added. ADA converts free adenosine into inactive inosine but does not degrade AMP, ensuring that any observed receptor displacement is strictly driven by AMP disodium.

Step-by-Step Methodology:

• Membrane Preparation: Harvest CHO cells stably expressing the human A1 receptor. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 48,000 × g for 30 minutes. Resuspend the membrane pellet in assay buffer.

• Enzymatic Blockade (The Validation Step): Pre-incubate the membrane suspension (50 µg protein/well) with 50 µM AOPCP and 2 U/mL ADA for 30 minutes at 25°C.

  • Self-Validation Check: Run a parallel control plate without AOPCP. If AMP disodium shows a massive leftward shift in apparent potency in the control plate, it confirms that CD73 conversion was successfully blocked in the primary assay.

• Tracer Addition: Add the A1-selective radioligand [3H]DPCPX (1 nM final concentration) to all wells.

• Ligand Titration: Add AMP disodium in a 10-point concentration gradient (from 10 nM to 1 mM).

• Equilibration: Incubate the microplates in the dark at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding) using a cell harvester. Wash filters three times with ice-cold buffer.

• Quantification: Extract filters into scintillation vials, add liquid scintillation cocktail, and measure radioactivity (CPM). Calculate the IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

Self-validating radioligand workflow isolating direct AMP-A1R binding kinetics.

Table 2: Comparative Kinetic Parameters for A1 Receptor Activation

Ligand	Association Rate ( kon​ )	Dissociation Rate ( koff​ )	Residence Time ( τ )	Kinetic Profile
Adenosine	Fast	Fast	Short	Transient physiological signaling
AMP Disodium	Moderate	Fast	Short	Localized chemotactic signaling
DPCPX (Antagonist)	Fast	Slow	Long	Sustained receptor blockade

Conclusion

Disodium adenosine 5'-phosphate operates as a sophisticated, dual-action pharmacological agent. By acting both as an intracellular metabolic regulator via AMPK[6] and an extracellular signaling molecule capable of direct A1 receptor agonism[2], AMP disodium bypasses the traditional constraints of the purinergic cascade. For drug development professionals, understanding the distinct binding kinetics and orthosteric interactions of AMP[4] is essential for engineering targeted therapies in hypoxia, oncology, and chronic inflammatory airway diseases[3].

References

• Title: Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases Source: Frontiers URL
• Title: Adenosine 5'-monophosphate protects from hypoxia by lowering mitochondrial metabolism Source: PMC URL
• Title: Differential effect of adenosine on rhabdomyosarcoma migration and proliferation Source: Archives of Medical Science URL
• Title: Focusing on Adenosine Receptors as a Potential Targeted Therapy in Human Diseases Source: PMC URL
• Title: Deciphering the Agonist Binding Mechanism to the Adenosine A1 Receptor Source: bioRxiv URL
• Title: Elevated expression of adenosine A1 receptor in bronchial biopsy specimens from asthmatic subjects Source: ERS Publications URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Differential effect of adenosine on rhabdomyosarcoma migration and proliferation [archivesofmedicalscience.com]
• 3. Frontiers | Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases [frontiersin.org]
• 4. Deciphering the Agonist Binding Mechanism to the Adenosine A1 Receptor | bioRxiv [biorxiv.org]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Pharmacokinetics of Adenosine Monophosphate Disodium Salt In Vivo: A Technical Guide

Executive Summary

Adenosine 5'-monophosphate disodium salt (AMP-Na2) is a highly polar, naturally occurring purine nucleotide that plays a fundamental role in cellular energy homeostasis and purinergic signaling. In drug development and biochemical research, administering exogenous AMP-Na2 presents unique pharmacokinetic (PK) challenges. Due to its negative charge at physiological pH, intact AMP cannot readily cross the plasma membrane. Instead, its in vivo absorption, distribution, and clearance are entirely dictated by the ecto-nucleotidase pathway —a rapid, enzyme-driven metabolic cascade.

This whitepaper synthesizes the in vivo pharmacokinetic profile of AMP-Na2, detailing its metabolic fate, quantitative PK parameters, and the specialized analytical methodologies required to accurately measure it without ex vivo degradation artifacts.

Absorption and Distribution Dynamics

As a disodium salt, AMP-Na2 is highly water-soluble but extremely membrane-impermeable.

• Oral Administration: Oral bioavailability is negligible. When ingested, AMP is rapidly degraded by gastrointestinal phosphatases and microbiome-derived enzymes before it can reach systemic circulation.

• Parenteral Administration (i.v. / i.p.): To achieve systemic exposure, AMP-Na2 must be administered intravenously or intraperitoneally. Upon entering the bloodstream, it distributes rapidly but remains confined primarily to the extracellular space until it undergoes enzymatic conversion.

The biological activity of exogenous AMP-Na2 is heavily dependent on its conversion to adenosine, which subsequently activates localized purinergic receptors (A1, A2A, A2B, A3) to induce physiological responses such as a transient hypometabolic state and antithrombotic effects[1][2].

In Vivo Metabolism: The Ecto-Nucleotidase Pathway

The defining characteristic of AMP-Na2 pharmacokinetics is its near-instantaneous metabolism. The compound acts essentially as a prodrug for adenosine in the extracellular fluid.

• Hydrolysis by CD73: The rate-limiting step in AMP clearance is its dephosphorylation by ecto-5'-nucleotidase (CD73) , an enzyme anchored to the outer leaflet of the plasma membrane of endothelial and immune cells. CD73 rapidly converts AMP into extracellular adenosine[3].

• Cellular Uptake: Extracellular adenosine is subsequently transported into the intracellular space via Equilibrative Nucleoside Transporters (ENTs) and Concentrative Nucleoside Transporters (CNTs) [3].

• Intracellular Degradation: Once inside the cell, adenosine is either phosphorylated back into the ATP pool by adenosine kinase (ADK) or irreversibly deaminated by Adenosine Deaminase (ADA) into inosine. Inosine is further oxidized into hypoxanthine, xanthine, and ultimately excreted as uric acid.

In vivo metabolic pathway of AMP-Na2 via CD73 hydrolysis and cellular uptake.

Quantitative Pharmacokinetic Parameters

Because of the aggressive enzymatic environment of the blood, the half-life of circulating AMP is counted in seconds[4]. Standard PK modeling (like multi-compartment models) is often difficult to apply without accounting for the rapid metabolite conversion.

Below is a summary of the established quantitative parameters for AMP in vivo:

Pharmacokinetic Parameter	Value / Observation	Biological Context & Causality
Endogenous Baseline (Plasma)	15 – 72 µM	Maintained by a strict balance of cellular ATP efflux and continuous CD73 hydrolysis[5].
Circulating Half-Life ( t1/2​ )	< 1 to 2 minutes	Dictated by rapid CD73-mediated hydrolysis and subsequent ENT-mediated cellular clearance[4].
Cmax​ (Post-i.p. dose 0.5 mg/g)	~400-fold above baseline	Peaks within 1 minute of administration, followed by a sharp exponential decay curve[1].
Clearance Mechanism	High Metabolic Clearance	Negligible renal clearance of intact AMP. The molecule is almost entirely excreted as downstream uric acid.

Experimental Methodology: LC-MS/MS Quantification of AMP

Quantifying AMP-Na2 and its metabolites in vivo requires overcoming a critical pre-analytical hurdle: ex vivo degradation . If blood is drawn and processed conventionally, the active CD73 and ADA enzymes present in the blood will continue to metabolize AMP into adenosine and inosine within seconds, completely skewing the PK data[4].

To establish a trustworthy, self-validating protocol, researchers must utilize a chemical "STOP Solution" at the exact moment of blood collection.

Step-by-Step Self-Validating Protocol

1. Preparation of the STOP Solution

• Action: Prepare a cocktail containing 50 µM APCP ( α,β -methylene ADP), 10 µM Dipyridamole, and 10 µM EHNA.

• Causality: APCP is a potent, competitive inhibitor of CD73; Dipyridamole blocks ENT-mediated cellular uptake; EHNA inhibits ADA. Together, this triad freezes the metabolic state of the blood at the exact millisecond of extraction, preventing artificial ex vivo shifts in the AMP/Adenosine ratio.

2. Blood Collection and Isotope Spiking

• Action: Draw blood directly into pre-chilled K3EDTA tubes pre-loaded with the STOP solution. Immediately spike the sample with a known concentration of 13C10​−15N5​ -AMP.

• Causality: The heavy-isotope internal standard acts as a self-validating control. Because it shares the exact physicochemical properties of endogenous AMP, any loss during extraction or ion suppression during MS analysis will equally affect the standard, allowing for perfect mathematical correction.

3. Cold Plasma Separation

• Action: Centrifuge the tubes at 2,000 × g for 10 minutes at 4°C.

• Causality: Low temperatures drastically reduce the kinetic energy of any residual uninhibited enzymes, further stabilizing the polar nucleotides.

4. Protein Precipitation

• Action: Transfer the plasma to a new tube and add 4 volumes of ice-cold 8% perchloric acid (PCA) or 80% methanol. Vortex and centrifuge at 14,000 × g for 15 minutes.

• Causality: AMP is highly protein-bound. Acidic or organic precipitation denatures the binding proteins, releasing the total AMP pool into the supernatant for accurate quantification.

5. LC-MS/MS Analysis

• Action: Inject the supernatant into an LC-MS/MS system utilizing a Porous Graphitic Carbon (PGC) or HILIC column, operating in Multiple Reaction Monitoring (MRM) mode.

• Causality: Standard C18 reversed-phase columns cannot retain highly polar, negatively charged nucleotides like AMP. PGC or HILIC columns provide the necessary orthogonal retention mechanisms to separate AMP from isobaric matrix interferences.

Self-validating LC-MS/MS workflow for ex vivo stabilization and quantification of AMP.

Pharmacodynamics & Therapeutic Implications

Understanding the rapid PK clearance of AMP-Na2 explains its unique pharmacodynamic profile. Because it is so quickly converted to adenosine, administering AMP-Na2 effectively acts as a sustained-release mechanism for localized adenosine receptor activation.

• Induction of a Hypometabolic State: High-dose AMP administration rapidly drops core body temperature, heart rate, and respiratory rate, inducing a torpor-like state. This hypometabolism significantly reduces tissue oxygen demand, offering profound protection against ischemia and reperfusion injury during hypoxia[1].

• Antithrombotic Efficacy: AMP-Na2 acts as a potent inhibitor of platelet activation. By converting to adenosine and stimulating the A2A​ receptor on platelets, it elevates intraplatelet cAMP levels, which subsequently inhibits PDE3A activity, preventing P-selectin expression and thrombus formation[2].

References

• In Vitro Evaluation of Adenosine 5′-Monophosphate as an Imaging Agent of Tumor Metabolism Journal of Nuclear Medicine [Link]

• Adenosine 5'-monophosphate protects from hypoxia by lowering mitochondrial metabolism and oxygen demand National Institutes of Health (PMC)[Link]

• Accurate measurement of endogenous adenosine in human blood National Institutes of Health (PMC)[Link]

• Protective mechanisms of adenosine 5'-monophosphate in platelet activation and thrombus formation PubMed[Link]

• Advancements in Adenine Nucleotides Extraction and Quantification from a Single Drop of Human Blood Preprints.org[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Protective mechanisms of adenosine 5'-monophosphate in platelet activation and thrombus formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Evaluation of Adenosine 5′-Monophosphate as an Imaging Agent of Tumor Metabolism | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Advancements in Adenine Nucleotides Extraction and Quantification from a Single Drop of Human Blood[v1] | Preprints.org [preprints.org]

Biosynthesis and Industrial Production of Disodium Adenosine 5'-Phosphate: A Comprehensive Technical Guide

Executive Summary As a Senior Application Scientist in bioprocessing and analytical chemistry, I have structured this guide to bridge the gap between theoretical metabolic pathways and field-proven industrial manufacturing. Disodium adenosine 5'-phosphate (AMP-Na₂)—a critical nucleotide in pharmaceutical formulations, clinical nutrition, and enzymatic assays—requires highly controlled biological synthesis and precise downstream chemical processing. This whitepaper details the causality behind strain engineering, fermentation kinetics, downstream salt formation, and self-validating analytical protocols required to produce and quantify high-purity AMP-Na₂.

Metabolic Architecture of AMP Biosynthesis

In biological systems, Adenosine 5'-monophosphate (AMP) is synthesized via two distinct metabolic routes: the de novo purine biosynthesis pathway and the salvage pathway. Understanding these pathways is the first step in engineering microbial strains for industrial overproduction.

• De Novo Synthesis: The pathway begins with Phosphoribosyl Pyrophosphate (PRPP), which undergoes a multi-step enzymatic transformation to yield Inosine 5'-monophosphate (IMP). IMP serves as the critical metabolic branch point. To synthesize AMP, adenylosuccinate synthetase (encoded by the purA gene) catalyzes the ATP-dependent condensation of IMP and aspartate to form adenylosuccinate (sAMP). This is the rate-limiting step of the pathway. Subsequently, adenylosuccinate lyase (purB) cleaves sAMP to yield AMP and fumarate.

• Salvage Pathway: Cells can recycle free nucleobases to conserve energy. Adenine phosphoribosyltransferase (APRT) catalyzes the direct condensation of free adenine with PRPP to form AMP.

Causality in Strain Engineering: Wild-type strains tightly regulate AMP production via feedback inhibition. For industrial biomanufacturing, we must disrupt this homeostasis. By 1, we eliminate the competing metabolic flux toward guanosine nucleotides, forcing the IMP pool entirely down the AMP/adenosine branch[1]. Concurrently, upregulating purA overcomes the inherent rate-limiting bottleneck, maximizing the conversion of IMP to sAMP[2].

Fig 1: De novo and salvage biosynthesis pathways of Adenosine 5'-Monophosphate (AMP).

Industrial Biomanufacturing & Downstream Processing

Microbial fermentation using engineered Bacillus subtilis is the industry standard for nucleotide production. However, the fermentation broth yields AMP in its free acid or mixed-salt forms. To produce the highly soluble, pharmaceutical-grade 3, precise downstream chemical processing is required[3].

Causality in Fermentation Kinetics: We utilize a two-stage Dissolved Oxygen (DO) strategy. Maintaining high DO (30–40%) during the first 20 hours maximizes the specific growth rate of the bacteria. Dropping the DO to 10–20% thereafter creates a microaerobic environment that restricts the TCA cycle, redirecting carbon flux toward the pentose phosphate pathway to generate PRPP, the critical backbone for purine biosynthesis[1]. Additionally,4 (e.g., yeast extract) reduces feedback inhibition while ensuring sufficient precursor availability[4].

Causality in Disodium Salt Formation: AMP is a weak acid with two dissociable protons on its phosphate group (pKa₁ ~0.9, pKa₂ ~6.1). By titrating the purified AMP eluate with Sodium Hydroxide (NaOH) to exactly pH 7.5, we ensure complete deprotonation of the phosphate moiety. This allows stoichiometric coordination of two sodium cations, yielding the stable, highly soluble disodium salt required for 5[5].

Fig 2: Downstream bioprocessing workflow for Disodium Adenosine 5'-Phosphate production.

Quantitative Data & Process Parameters

To ensure reproducibility, all critical process parameters for fermentation and analytical quantification are standardized below.

Table 1: Two-Stage Fermentation Parameters & Kinetic Rationales

Phase	Time (h)	DO (%)	pH	Nutrient Strategy	Metabolic Rationale
Growth	0 - 20	30 - 40	7.0	Batch glucose & basal nitrogen	Maximizes biomass accumulation and specific growth rate (μ).
Production	20 - 52	10 - 20	6.5	Fed-batch organic nitrogen	Microaerobic shift restricts TCA cycle; forces flux to PRPP and AMP.

Table 2: HPLC-UV Method Specifications for Nucleotide Quantification

Parameter	Condition / Value	Analytical Justification
Column	C18 (3 × 150 mm, 2.7 µm)	Provides optimal retention and theoretical plates for polar nucleotides.
Mobile Phase	50 mM Potassium hydrogen phosphate (pH 6.80)	Maintains AMP in a fully ionized state, preventing peak tailing.
Flow Rate	1.0 mL/min	Balances peak resolution (Rs > 2.0) with rapid analysis time.
Detection	UV at 254 nm	Targets the maximum absorbance wavelength for the adenine ring.
Linearity	0.2 to 10 µM	Covers both physiological ranges and diluted fermentation extracts[6].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating mandatory quality control (QC) checkpoints to ensure data integrity and product yield.

Protocol A: Fed-Batch Fermentation for AMP Precursors

• Inoculum Preparation: Transfer 10% (v/v) of engineered B. subtilis (guaA⁻, purA⁺) seed culture into a bioreactor containing basal medium.

• Growth Phase: Maintain temperature at 34°C. Control pH at 7.0 using NH₃·H₂O. Agitate to maintain Dissolved Oxygen (DO) at 35%.

• Production Phase Shift: At exactly 20 hours, reduce agitation/aeration to drop DO to 15%. Begin feeding yeast extract at a rate of 5 g/L every 4 hours.

• System Validation Check: Monitor the OD₆₀₀ to residual glucose ratio. A plateau in OD₆₀₀ with concurrent glucose accumulation indicates nitrogen starvation or pH drift, invalidating the production phase. Terminate fermentation at 52 hours.

Protocol B: Downstream Extraction and Disodium Salt Crystallization

• Cell Separation: Centrifuge the fermentation broth at 8,000 × g for 15 minutes. Pass the supernatant through a 0.22 µm microfiltration membrane.

• Chromatographic Purification: Load the filtrate onto a strongly basic anion-exchange resin. Wash with deionized water to remove neutral nucleosides (e.g., unphosphorylated adenosine). Elute AMP using a 0.1 M HCl gradient.

• Titration (Salt Formation): Transfer the AMP eluate to a titration vessel. Slowly add 1 M NaOH under continuous stirring until the pH stabilizes exactly at 7.5.

• Crystallization: Add ice-cold absolute ethanol (2:1 v/v ratio) to the neutralized solution to lower the dielectric constant, forcing the precipitation of AMP-Na₂.

• System Validation Check: Conduct a mass balance calculation post-chromatography. Recovery must exceed 85%. Perform a pilot titration on a 10 mL aliquot to verify the exact NaOH volume required before scaling up the entire batch. Filter and lyophilize the final powder.

Protocol C: HPLC-UV Quantification of AMP

• Sample Preparation: Dilute the lyophilized powder or fermentation extract in mobile phase buffer to an expected concentration of 5 µM. Filter through a 0.45 µm PTFE syringe filter.

• Chromatographic Separation: Inject 20 µL onto the C18 column. Run isocratic elution using at 1.0 mL/min[6].

• System Suitability Test (SST) & Validation: Crucial Step. Before running unknown samples, inject a standard mixture of ATP, ADP, and AMP. The protocol is validated for the run only if the resolution (Rs) between ADP and AMP is > 2.0, and the relative standard deviation (RSD) of the AMP peak area across three replicate standard injections is < 2.0%.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Increased fermentative adenosine production by gene-targeted Bacillus subtilis mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. goldbio.com [goldbio.com]
• 4. CN103409485A - Method for improving adenosine fermentation output through feeding organic nitrogen source - Google Patents [patents.google.com]
• 5. watson-int.com [watson-int.com]
• 6. Validation of a Fast and Simple HPLC-UV Method for the Quantification of Adenosine Phosphates in Human Bronchial Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Physiological Effects of Disodium Adenosine 5'-Phosphate on Purinergic Receptors: A Mechanistic and Methodological Guide

Executive Summary

Disodium adenosine 5'-phosphate (AMP disodium salt) is a ubiquitous nucleotide fundamental to cellular energy homeostasis and extracellular purinergic signaling. Historically, extracellular AMP was viewed almost exclusively as a transient metabolic intermediate—a mere bridge between the release of danger-associated ATP and the immunosuppressive effects of adenosine. However, modern pharmacological profiling reveals a far more complex paradigm: AMP acts both as a critical substrate for ectonucleotidases and as a direct, putative agonist for specific purinergic receptors.

As a Senior Application Scientist, I have designed this technical whitepaper to dissect the physiological impacts of AMP on the purinergic axis, detail its receptor-specific binding dynamics, and provide researchers with self-validating experimental workflows to accurately isolate and quantify AMP-mediated signal transduction.

Mechanistic Foundations: The Purinergic Landscape

The purinergic signaling system is broadly categorized into P1 receptors, which are primarily sensitive to adenosine, and P2 receptors, which respond to ATP, ADP, UTP, and UDP[1]. When cellular stress, hypoxia, or inflammation occurs, intracellular ATP is released into the extracellular space. This initiates the CD39/CD73 Ectonucleotidase Cascade :

• CD39 (Ectonucleoside triphosphate diphosphohydrolase-1) rapidly hydrolyzes ATP and ADP into AMP[2].

• CD73 (Ecto-5'-nucleotidase) subsequently catalyzes the dephosphorylation of AMP into adenosine (ADO)[2].

The Dual Nature of Disodium AMP

The physiological effects of disodium AMP are traditionally attributed to its rapid conversion into adenosine, which then binds to P1 receptors. However, emerging evidence demonstrates that extracellular AMP is not just a precursor; it is a direct ligand. AMP has been shown to directly activate A1 receptors[3] and A2A receptors[4], effectively bypassing the requirement for CD73-mediated conversion. This dual capability complicates experimental models, as any observed physiological response to AMP must be carefully uncoupled from adenosine-mediated artifacts.

Purinergic signaling pathway of Disodium AMP and its conversion to Adenosine.

Quantitative Binding and Effector Profiles

P1 receptors are G-protein-coupled receptors (GPCRs) comprising four distinct subtypes: A1, A2A, A2B, and A3[1]. Their physiological effects are dictated by their specific G-protein coupling (Gi/o vs. Gs) and their binding affinities. The A1 and A3 signaling pathways are linked to inhibitory G proteins (Gi/o) that downregulate cyclic AMP (cAMP), whereas the A2A and A2B pathways are linked to stimulatory G proteins (Gs) that upregulate cAMP[5].

Table 1: P1 Purinergic Receptor Characteristics and Effector Pathways

Receptor Subtype	G-Protein Coupling	Ligand Affinity	Primary Intracellular Effectors	Key Cellular Expression
A1	Gi/o	High (~1-100 nM)	↓ cAMP, ↑ Ca²⁺ (via PLC), ↑ K⁺ efflux	Neutrophils, immature DCs, CNS, Heart[6][7]
A2A	Gs	High (~1-100 nM)	↑ cAMP	Most immune cells, Macrophages, Brain[6][7]
A2B	Gs	Low (>1 µM)	↑ cAMP, ↑ MAPK	Macrophages, Dendritic cells, Fibroblasts[6][7]
A3	Gi/o	Low (~1000 nM)	↓ cAMP, ↑ Ca²⁺	Neutrophils, Mast cells[6][7]

Physiological Impacts in Disease Models

Cardiovascular System: Ischemia-Reperfusion Injury

During myocardial ischemia-reperfusion injury (MIRI), cardiac tissue damage causes a massive efflux of intracellular ATP, which is rapidly degraded into ADP, AMP, and ADO[5]. These endogenous ligands act on purinergic receptors to mediate complex pathological and protective processes. Activation of A1 receptors exerts a cardioprotective effect by reducing heart rate and preventing calcium overload, while A2A and A2B receptor activation promotes vasodilation and modulates endothelial permeability, mitigating tissue necrosis[5].

Immune Modulation and Neuroinflammation

The purinergic axis is a master regulator of the immune response. A1 receptors promote chemotaxis in neutrophils and immature dendritic cells[6]. Conversely, A2A and A2B receptors generally evoke immunosuppression; their activation is a critical negative feedback loop that limits collateral tissue damage during chronic inflammation and neurodegenerative diseases[4][6].

Self-Validating Experimental Workflows

To study the effects of disodium AMP accurately, researchers must design self-validating systems that account for the rapid enzymatic degradation of the ligand and the transient nature of second messengers. Below are two field-proven protocols designed to isolate and quantify these pathways.

Protocol 1: Differentiating Direct AMP Agonism from Adenosine-Mediated Signaling

Objective: To quantify the direct Gs-coupled activation of A2A receptors by disodium AMP in macrophages, independent of its conversion to adenosine.

Causality & Design Logic: Because CD73 rapidly converts AMP to adenosine, any standard application of AMP will result in a mixed agonist pool. By utilizing AOPCP (a specific CD73 inhibitor), we freeze the metabolic cascade, ensuring that any subsequent receptor activation is strictly AMP-driven. Furthermore, because cAMP is rapidly degraded by endogenous phosphodiesterases (PDEs), we must use IBMX to inhibit PDEs. This allows cAMP to accumulate to measurable levels, transforming a transient flux into a stable, quantifiable endpoint.

Step-by-Step Methodology:

• Cell Preparation: Seed primary macrophages (or an A2A-expressing cell line like RAW 264.7) in a 96-well plate at 5×104 cells/well. Starve cells in serum-free media for 4 hours to establish a basal cAMP baseline.

• Ectonucleotidase Inhibition: Pre-treat the cells with 50 µM AOPCP ( α,β -Methyleneadenosine 5'-diphosphate) for 30 minutes at 37°C. Validation Check: A parallel control well without AOPCP must be run to calculate the CD73-dependent signal fraction.

• PDE Inhibition: Add 500 µM IBMX (3-isobutyl-1-methylxanthine) to all wells 15 minutes prior to stimulation.

• Ligand Stimulation: Stimulate the cells with varying concentrations of Disodium AMP (10 nM to 100 µM) for 15 minutes.

• Lysis and Extraction: Aspirate media and immediately add 50 µL of lysis buffer containing protease/phosphatase inhibitors to halt all enzymatic activity.

• Quantification: Measure intracellular cAMP accumulation using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay or a competitive ELISA.

Workflow for validating CD73-independent AMP signaling via cAMP quantification.

Protocol 2: Measuring A1/A3-Mediated Intracellular Calcium Transients

Objective: To measure the Gi/o-coupled activation of Phospholipase C (PLC) by AMP, which leads to inositol 1,4,5-trisphosphate (IP3) generation and subsequent intracellular calcium release[7].

Causality & Design Logic: Calcium transients occur in seconds. To capture this, we use Fluo-4 AM, a cell-permeant fluorophore. The acetoxymethyl (AM) ester allows the dye to cross the lipid bilayer. Once inside, ubiquitous intracellular esterases cleave the AM group, rendering the dye negatively charged and trapping it in the cytosol. We add Probenecid to inhibit organic anion transporters, preventing the cells from prematurely pumping the dye out, thereby maximizing the signal-to-noise ratio during the assay.

Step-by-Step Methodology:

• Fluorophore Loading: Wash cells with Hank's Balanced Salt Solution (HBSS) and incubate with 2 µM Fluo-4 AM and 0.02% Pluronic F-127 (to aid dye dispersion) for 45 minutes at 37°C.

• Transporter Inhibition: Supplement the loading buffer with 2.5 mM Probenecid to prevent dye extrusion.

• De-esterification: Wash the cells three times with HBSS to remove extracellular dye, then incubate in the dark for 20 minutes at room temperature to allow complete de-esterification of intracellular AM esters.

• Baseline Recording: Place the plate in a kinetic fluorescence reader (Excitation 494 nm / Emission 516 nm). Record baseline fluorescence for 20 seconds.

• AMP Stimulation: Inject Disodium AMP via an automated fluidics system and continuously record fluorescence every 1 second for 3 minutes to capture the peak calcium transient.

Conclusion

Disodium adenosine 5'-phosphate is a highly dynamic molecule within the purinergic signaling network. By recognizing its dual role as an ectonucleotidase substrate and a direct P1 receptor agonist, and by employing rigorously controlled, self-validating experimental designs, researchers can accurately map its physiological contributions to immune modulation, cardiovascular protection, and neuroinflammation.

Sources

• 1. Frontiers | The Role of Purinergic Signaling in Heart Transplantation [frontiersin.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Differential effect of adenosine on rhabdomyosarcoma migration and proliferation [archivesofmedicalscience.com]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Purinergic Signaling in Covid-19 Disease | IntechOpen [intechopen.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Preparation and Handling of Disodium Adenosine 5'-Phosphate (AMP-Na₂) Stock Solutions

Target Audience: Researchers, biochemists, and drug development professionals. Applications: Kinase assays (AMPK activation), purinergic receptor signaling studies, and enzymatic reconstitution.

Executive Summary & Mechanistic Context

Disodium adenosine 5'-phosphate (AMP-Na₂) is a fundamental nucleotide reagent utilized extensively in metabolic research and signal transduction assays. As a master sensor of cellular energy homeostasis, the AMP-activated protein kinase (AMPK) relies on AMP as a direct allosteric activator. In an in vitro setting, the precise preparation of AMP-Na₂ is critical; the binding of AMP to the γ-subunit of AMPK induces a conformational shift that exposes Thr172 to upstream kinases (such as LKB1) while simultaneously shielding it from dephosphorylation[1].

Because AMP-Na₂ is highly hygroscopic and susceptible to slow aqueous hydrolysis, improper storage or reconstitution can lead to significant molarity deviations, resulting in irreproducible kinase activation curves. This protocol provides a self-validating methodology for preparing, quantifying, and utilizing AMP-Na₂ stock solutions.

Allosteric activation of AMPK by AMP-Na2 under metabolic stress conditions.

Physicochemical Properties & Storage Dynamics

Understanding the physical properties of AMP-Na₂ dictates the handling procedures. The disodium salt formulation is deliberately chosen over the free acid form to maximize aqueous solubility and prevent localized acidic microenvironments during dissolution[2].

Property	Value	Experimental Causality / Relevance
Molecular Weight	391.18 g/mol (anhydrous)	Exact MW is required for precise molarity. Note: Check lot-specific Certificate of Analysis for hydration state (e.g., hexahydrate)[3].
Solubility (H₂O)	~110 mg/mL (281.2 mM)	High solubility allows for concentrated master stocks (e.g., 100 mM), minimizing solvent carryover in downstream assays[2].
Storage (Powder)	-20°C, Desiccated	AMP-Na₂ is highly hygroscopic. Ambient moisture absorption artificially inflates powder mass, leading to sub-potent stocks[4].
Storage (Solution)	-20°C (Up to 6 months)	Freezing prevents the slow, spontaneous hydrolysis of the phosphodiester bond. Avoid repeated freeze-thaw cycles[5].

Protocol 1: Preparation of 100 mM AMP-Na₂ Master Stock Solution

This self-validating protocol ensures the creation of a sterile, highly accurate 100 mM stock solution suitable for high-throughput screening and sensitive enzymatic assays.

Materials Required:

• AMP-Na₂ powder (CAS: 4578-31-8)[6]

• Nuclease-free, HPLC-grade H₂O

• 0.22 µm Polyethersulfone (PES) syringe filter

• UV-Vis Spectrophotometer (for validation)

Step-by-Step Methodology:

• Thermal Equilibration: Remove the desiccated AMP-Na₂ vial from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes immediate atmospheric condensation on the powder, irreversibly altering its hydration state and rendering mass-based molarity calculations inaccurate.

• Gravimetric Measurement: Weigh exactly 39.12 mg of anhydrous AMP-Na₂ (adjust mass accordingly if using a hydrated lot) into a sterile 1.5 mL microcentrifuge tube.

• Primary Dissolution: Add 800 µL of nuclease-free H₂O. Vortex vigorously for 30 seconds.

• Sonication (Optional but Recommended): If microscopic particulates remain, sonicate the tube in a room-temperature water bath for 1–2 minutes[2].

  • Causality: Sonication effectively disrupts transient intermolecular nucleotide aggregates without applying localized thermal stress that could trigger hydrolysis.

• Volume Adjustment: Quantitatively transfer the solution to a volumetric vessel and adjust the final volume to exactly 1.0 mL with nuclease-free H₂O to achieve a true 100 mM concentration.

• Sterile Filtration: Pass the solution through a 0.22 µm PES syringe filter.

  • Causality: PES membranes exhibit exceptionally low non-specific binding for nucleotides, ensuring no active compound is lost during sterilization[4].

• Aliquoting: Dispense the filtered stock into 50 µL single-use aliquots. Store immediately at -20°C[5].

Step-by-step workflow for the preparation and storage of AMP-Na2 stock solutions.

Self-Validation Step (Spectrophotometric QC):

To verify the exact concentration of your stock, perform a 1:10,000 dilution in water and measure the absorbance at 260 nm (A₂₆₀). Using the molar extinction coefficient of adenosine ( ϵ ≈ 15.4 mM⁻¹ cm⁻¹), a perfectly prepared 100 mM stock diluted 10,000-fold should yield an A₂₆₀ of approximately 0.154 .

Protocol 2: In Vitro AMPK Activation Assay Workflow

Once the stock is prepared and validated, it can be utilized to reconstitute the AMPK signaling cascade in vitro[1].

• Working Solution Preparation: Thaw a 50 µL aliquot of the 100 mM AMP-Na₂ stock on ice. Dilute 1:100 in your specific kinase assay buffer (e.g., 50 mM HEPES pH 7.4, 1 mM EGTA, 10 mM MgCl₂) to create a 1 mM Working Solution .

• Reaction Master Mix: In a 96-well assay plate, combine purified AMPK (10–50 nM), upstream kinase LKB1 (1–5 nM), and a target substrate peptide (e.g., SAMS peptide at 100 µM)[1].

• AMP Titration: Add the AMP working solution to the reaction wells to achieve final assay concentrations ranging from 0.1 µM to 100 µM to establish an EC₅₀ curve[1].

• Initiation: Initiate the kinase reaction by adding ATP (typically 100 µM) spiked with[γ-³²P]ATP or a fluorescent ATP analog.

• Incubation & Termination: Incubate at 30°C for 30 minutes. Terminate the reaction by spotting onto P81 phosphocellulose paper or adding a proprietary stop buffer, depending on the detection modality[1].

Quality Control & Troubleshooting

Observation / Issue	Mechanistic Cause	Corrective Action
Inconsistent Kinase Activation	Stock solution has undergone partial hydrolysis due to repeated freeze-thaw cycles, converting AMP to adenosine and free phosphate.	Discard the current aliquot. Always use strictly single-use aliquots stored at -20°C[4].
Powder Clumping in Vial	Atmospheric moisture has breached the seal; the hygroscopic powder has absorbed water[5].	Discard the vial if exact molarity is required, as the mass is now compromised by water weight. Store future vials in a secondary desiccator.
Precipitation in Assay Buffer	High concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺) in the assay buffer can form insoluble complexes with high concentrations of AMP.	Ensure AMP is diluted to its working concentration (< 1 mM) before mixing with buffers containing high divalent cation loads.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Adenosine 5'-monophosphate disodium salt | TargetMol [targetmol.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Adenosine 5ʹ-Monophosphate, Disodium Salt - CAS 4578-31-8 - Calbiochem | 118110 [merckmillipore.com]
• 6. CAS 4578-31-8 | Sigma-Aldrich [sigmaaldrich.com]

Application Note: In Vitro Assays Utilizing Disodium Adenosine 5'-Phosphate as an Enzyme Substrate

Executive Summary & Mechanistic Rationale

Disodium adenosine 5'-phosphate (AMP disodium salt) is a highly soluble, stable nucleotide derivative utilized extensively as an in vitro enzyme substrate[1][2]. Its primary applications span immuno-oncology drug discovery—specifically targeting CD73 (ecto-5'-nucleotidase)—and fundamental bioenergetics research involving adenylate kinase (AK)[3][4][5].

Causality in Substrate Choice: Why use the disodium hexahydrate salt of AMP rather than the free acid? Free acid forms of nucleotides are prone to spontaneous hydrolysis and exhibit poor aqueous solubility. The disodium salt formulation buffers the local pH upon dissolution and ensures rapid, complete solubility in physiological buffers. This prevents localized precipitation and substrate sequestration, which are critical for accurately determining Michaelis-Menten kinetic constants ( Km​ , Vmax​ ) and evaluating competitive inhibitors[2].

This guide details two self-validating, field-proven biochemical workflows: a colorimetric endpoint assay for CD73 and a continuous coupled-enzyme kinetic assay for Adenylate Kinase.

Protocol 1: CD73 (Ecto-5'-Nucleotidase) Biochemical Assay

Biological Context & Assay Logic

CD73 is a membrane-tethered glycoprotein that catalyzes the rate-limiting dephosphorylation of AMP into adenosine and inorganic phosphate ( Pi​ )[3]. In the tumor microenvironment, CD73-derived adenosine binds to A2A/A2B receptors on T-cells, driving profound immunosuppression and tumor immune escape[3][6]. Consequently, CD73 inhibitors are premier targets in modern immuno-oncology[5].

While LC-MS or luminescent assays can measure adenosine directly, the Malachite Green assay offers a highly robust, cost-effective method by quantifying the stoichiometric release of Pi​ [3][7]. Because the Malachite Green reagent forms a stable, dark green complex with free orthophosphate under acidic conditions, it provides an excellent dynamic range for initial velocity measurements.

Fig 1. CD73 enzymatic conversion of AMP to adenosine and Pi, with colorimetric detection logic.

Self-Validating System Controls

To ensure the Pi​ signal is strictly CD73-dependent and not an artifact of buffer contamination or spontaneous AMP hydrolysis, this protocol integrates APCP (adenosine 5'-(α,β-methylene)diphosphate) , a well-characterized competitive CD73 inhibitor[3].

Step-by-Step Methodology

• Buffer Preparation: Prepare a strictly phosphate-free reaction buffer: 20 mM HEPES, 120 mM NaCl, 5 mM KCl, 2 mM MgCl2​ , pH 7.4[3]. Note: The presence of MgCl2​ is critical as divalent cations are required for CD73 structural stability and catalytic function.

• Reagent Formulation:

  • Substrate: Dissolve AMP disodium salt in reaction buffer to a 1 mM stock.

  • Enzyme: Dilute recombinant human CD73 to 1 ng/µL in reaction buffer.

  • Inhibitor Control: Prepare a 500 µM stock of APCP.

• Reaction Assembly (96-well plate):

  • Test Wells: 80 µL Buffer + 10 µL CD73 (10 ng total)[3].

  • Inhibited Control Wells: 70 µL Buffer + 10 µL CD73 + 10 µL APCP (50 µM final). Pre-incubate for 15 minutes at 37 °C[3].

  • Blank Wells: 90 µL Buffer (No enzyme).

• Initiation: Add 10 µL of 1 mM AMP disodium salt (100 µM final concentration) to all wells to initiate the reaction[3].

• Incubation: Seal the plate and incubate at 37 °C for 30–60 minutes[3].

• Detection: Add 20 µL of Malachite Green Phosphate Reagent to each well. Incubate for 15–30 minutes at room temperature in the dark to allow color development[3].

• Quantification: Read absorbance photometrically at 820 nm (or 635 nm depending on the specific commercial kit formulation) using a microplate reader[3][6]. Calculate Pi​ release against a standard curve of NaH2​PO4​ .

Protocol 2: Adenylate Kinase (AK) Coupled Kinetic Assay

Biological Context & Assay Logic

Adenylate kinase maintains cellular energy homeostasis by catalyzing the reversible transfer of a terminal phosphate group: ATP+AMP⇌2ADP [2][4].

Because the product (ADP) lacks a distinct optical absorbance signature, continuous real-time kinetic monitoring requires a coupled enzyme system . The generation of ADP is coupled to Pyruvate Kinase (PK) and Lactate Dehydrogenase (LDH). The assay measures the stoichiometric oxidation of NADH to NAD+ at 340 nm. This provides a continuous spectrophotometric readout of AK activity[4].

Fig 2. Adenylate Kinase coupled assay cascade measuring continuous NADH depletion at 340 nm.

Self-Validating System Controls

Because NADH can spontaneously oxidize or be consumed by contaminating ATPases in the sample, a baseline read prior to the addition of AMP disodium is mandatory. This establishes the background NADH depletion rate, which must be subtracted from the final velocity[4].

Step-by-Step Methodology

• Buffer & Reagent Preparation:

  • Buffer: 100 mM Imidazole-HCl, pH 6.5[4].

  • Substrates: 50 mM AMP disodium salt, 100 mM ATP disodium salt[4].

  • Coupling Reagents: 13.1 mM NADH disodium salt, 56 mM Phosphoenolpyruvate (PEP), 100 mM MgCl2​ [4].

  • Coupling Enzymes: Pyruvate Kinase (PK) and Lactate Dehydrogenase (LDH) suspension.

• Master Mix Assembly (per 3.0 mL cuvette reaction): Combine the following to create the reaction matrix: 2.67 mL Buffer, 0.03 mL ATP, 0.06 mL NADH, 0.018 mL PEP, 0.06 mL MgCl2​ , 0.12 mL PK, and 0.009 mL LDH[4].

• Equilibration: Pipette the Master Mix into a UV-transparent cuvette and incubate at 30 °C for 3 minutes to achieve thermal equilibrium and allow background ATPase activity to plateau[4].

• Initiation: Add 0.01 mL of the AK enzyme sample and 0.024 mL of the 50 mM AMP disodium salt solution to the cuvette. Mix rapidly by inversion[4].

• Kinetic Measurement: Immediately place the cuvette in a spectrophotometer. Record the decrease in absorbance at 340 nm ( ΔAbs340​ ) every 15 seconds for 3–5 minutes[4].

• Calculation: Determine the ΔAbs340​ /minute in the linear portion of the curve. One unit of AK activity is defined as the amount of enzyme that forms 2 µmol of ADP per minute at 30 °C[4].

Data Presentation & Assay Optimization

To guide assay selection and optimization, the following tables summarize the critical parameters and comparative advantages of the methodologies discussed.

Table 1: Comparison of CD73 Biochemical Assay Formats [3][5][7]

Assay Format	Primary Readout	AMP Substrate Requirement	Advantages	Limitations
Malachite Green	Colorimetric ( Pi​ release)	High (75–100 µM)	Low cost, robust, direct stoichiometric measurement.	Lower sensitivity; not ideal for tight-binding inhibitors.
Luciferase-coupled	Luminescent (ATP detection)	Very High (~300 µM)	High-throughput, homogeneous mix-and-read.	Indirect measurement (relies on AMP-mediated inhibition relief).
LC-MS/MS	Mass-to-Charge (Adenosine)	Low (Physiological)	Label-free, highest specificity, multiplexing capable.	Low throughput, requires expensive capital equipment.

Table 2: Reagent Functionality in the AK Coupled Assay Matrix [4]

Reagent	Final Assay Concentration	Mechanistic Purpose
AMP Disodium Salt	~0.4 mM	Primary phosphate acceptor (Substrate).
ATP Disodium Salt	~1.0 mM	Primary phosphate donor (Substrate).
MgCl2​	~2.0 mM	Essential cofactor for AK and PK catalytic activity.
PEP	~0.33 mM	Phosphate donor for the secondary PK reaction.
NADH	~0.26 mM	Electron donor for LDH; provides the 340 nm optical signal.

References

• A Novel Anti-CD73 Antibody That Selectively Inhibits Membrane CD73 Shows Antitumor Activity and Induces Tumor Immune Escape MDPI URL:[Link]

• CD73-expressing endometrial regenerative cell-derived exosomes mitigate acute cardiac allograft rejection through regulating adenosine metabolism in mice NIH PMC URL:[Link]

• The principle of various CD73 biochemical assays ResearchGate / Methods in Enzymology URL:[Link]

• ADENYLATE KINASE (AdK) Assay Protocol Nipro Enzymes URL:[Link]

• Exploring CD38, CD39, and CD73 Biochemical Assays for Immuno-Oncology Research Bellbrook Labs URL:[Link]

Sources

• 1. CAS 4578-31-8: Adenosine 5′-monophosphate disodium [cymitquimica.com]
• 2. goldbio.com [goldbio.com]
• 3. mdpi.com [mdpi.com]
• 4. nipro.co.jp [nipro.co.jp]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

disodium adenosine 5'-phosphate application in mammalian cell culture media

Application Note: Disodium Adenosine 5'-Phosphate Supplementation for Metabolic Reprogramming in Mammalian Cell Culture Bioprocessing

Executive Summary

Disodium adenosine 5'-phosphate (AMP disodium salt) is a highly soluble purine nucleotide utilized in advanced mammalian cell culture media to modulate cellular bioenergetics. By acting as an extracellular signaling molecule and an intracellular metabolic intermediate, AMP disodium supplementation strategically shifts cell lines (e.g., CHO, HEK293) from a state of rapid biomass expansion to sustained, high-yield recombinant protein production. This guide details the mechanistic rationale, preparation guidelines, and self-validating protocols for integrating AMP disodium into fed-batch bioprocesses.

Mechanistic Rationale: The Bioenergetic Switch

In standard fed-batch cultures, unchecked cell proliferation often leads to the rapid depletion of essential amino acids and the accumulation of toxic byproducts like ammonia and lactate. To counter this, bioprocess engineers induce a targeted metabolic shift.

When AMP disodium is introduced into the culture medium, it is rapidly taken up by the cells, acutely altering the intracellular ATP/AMP ratio. This elevated intracellular AMP pool acts as an allosteric activator of 1[1]. Once phosphorylated at the Thr172 residue, AMPK initiates a signaling cascade that inhibits the mammalian target of rapamycin complex 1 (mTORC1)[1].

The suppression of mTORC1 effectively induces a G1-phase cell cycle arrest, halting further cell division[2]. Consequently, the cellular machinery is redirected from biomass generation toward the translation of recombinant proteins (e.g., monoclonal antibodies), which can 3[3]. Furthermore, AMP feeds directly into the purine nucleotide cycle, sustaining the energy demands required for intense secretory activity and extending overall culture viability[4].

Signaling Pathway Visualization

Fig 1: Mechanism of AMP-induced metabolic shift and AMPK activation in mammalian cells.

Quantitative Data & Optimization Parameters

To successfully implement AMP disodium, dosing must be precisely calibrated. Excessive concentrations can induce premature apoptosis, while insufficient levels fail to trigger the AMPK-mediated metabolic shift.

Parameter	Standard Growth Phase	AMP Supplemented Phase	Biological Consequence
AMP Concentration	0 mM	1.0 mM – 3.0 mM	Optimal threshold for metabolic reprogramming
Intracellular State	High ATP/AMP Ratio	Low ATP/AMP Ratio	Allosteric activation of AMPK
Cell Cycle Status	Exponential (S/G2/M)	G1 Arrest	Cessation of biomass expansion
Specific Productivity	Baseline (1x SPR)	2.0x – 3.0x Increase	Enhanced per-cell recombinant protein yield
Culture Viability	Rapid decline post-peak	Extended plateau	Delayed onset of apoptosis / metabolic exhaustion

Material Preparation: AMP Disodium Stock Solution

The disodium salt of AMP (CAS: 4578-31-8) is highly preferred over the free acid due to its 5, which is critical for formulating highly concentrated feed supplements without exceeding volume constraints in the bioreactor[5].

Causality Check: Why not add AMP powder directly to the bioreactor? Direct addition of dry salts can cause localized hyperosmotic shock and pH fluctuations, leading to immediate cell lysis. Pre-dissolving and buffering the stock ensures a homogeneous, stress-free integration into the culture environment[4].

Experimental Protocols

Protocol A: Preparation of 100 mM AMP Disodium Stock Solution

• Weighing: Weigh 3.91 g of AMP disodium salt (Molecular Weight: ~391.18 g/mol )[6].

• Dissolution: Gradually add the powder to 80 mL of sterile, cell-culture-grade water (WFI) while stirring magnetically.

• pH Adjustment: The natural pH of the disodium salt solution is typically neutral to slightly alkaline. Verify and adjust the pH to 7.0–7.4 using 1N HCl or 1N NaOH to match the target basal medium.

• Volume Adjustment: Bring the final volume to exactly 100 mL using WFI.

• Sterilization: Filter the solution through a 0.22 µm polyethersulfone (PES) membrane in a biosafety cabinet[7].

• Storage: Aliquot into sterile tubes and store at -20°C for long-term stability, or 2-8°C for immediate use within 14 days[6].

Protocol B: Targeted Metabolic Shift in Fed-Batch CHO Culture

Objective: To induce G1 arrest and maximize monoclonal antibody (mAb) titer.

• Inoculation: Seed CHO cells at a density of 0.3 – 0.5 × 10⁶ cells/mL in a chemically defined basal medium.

• Expansion Phase (Days 0-4): Maintain standard bioreactor parameters (pH 7.0, 37°C, 30-40% DO). Monitor Viable Cell Density (VCD) daily.

• Timing of Supplementation (Critical Step): Wait until the culture reaches the mid-to-late exponential growth phase (typically 5.0 – 10.0 × 10⁶ cells/mL, depending on the clone). Causality: Adding AMP too early will prematurely arrest the culture, resulting in insufficient biomass and low total volumetric yield[3].

• AMP Addition: Spike the bioreactor with the 100 mM AMP stock to achieve a 8[8]. For example, add 10 mL of stock per 1 L of culture volume.

• Production Phase (Days 5-14): Continue standard nutrient feeding (e.g., glucose, amino acids) based on off-line metabolite analysis. Monitor the cessation of cell division (plateauing VCD) and the corresponding spike in mAb titer.

Workflow Visualization

Fig 2: Fed-batch bioprocessing workflow incorporating AMP disodium supplementation.

Protocol C: Self-Validating System (AMPK Phosphorylation Assay)

A robust protocol must be self-validating. To confirm that the AMP supplementation successfully triggered the intended mechanistic pathway, perform a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or Western Blot assay for AMPK activation.

• Sampling: Extract a 5 mL culture sample 2 to 4 hours post-AMP supplementation.

• Cell Lysis: Centrifuge at 300 x g for 5 mins, discard the supernatant, and resuspend the pellet in a validated lysis buffer containing protease and phosphatase inhibitors. Incubate on ice for 30 minutes.

• Detection: Utilize an9 to quantify activation levels against a non-supplemented control sample[9].

• Validation Criteria: A successful metabolic shift is confirmed by a ≥2-fold increase in the p-AMPK/total AMPK ratio compared to the control.

Troubleshooting & Causality Analysis

• Issue: Rapid decline in cell viability immediately following AMP addition.

  • Causality: The final concentration may be too high, inducing apoptosis rather than cytostasis. Alternatively, the osmolality of the feed may have exceeded 450 mOsm/kg, causing osmotic shock[4].

  • Solution: Titrate the AMP concentration down to 0.5 mM and verify the osmolality of the culture medium post-addition.

• Issue: No observable increase in specific productivity (qP).

  • Causality: The endogenous ATP pool may be too high, outcompeting the supplemented AMP for binding sites on the AMPK γ-subunit.

  • Solution: Delay the AMP supplementation by 24 hours to allow the culture to naturally deplete some of its energy reserves, thereby increasing the cellular sensitivity to the altered ATP/AMP ratio.

References

• Fike, R. (2009). Nutrient Supplementation Strategies for Biopharmaceutical Production, Part 2. BioProcess International. [Link]

• HiMedia Laboratories. Adenosine 5'-monophosphate sodium salt.[Link]

• Carvalhal et al. Enhancement of antibody production by the addition of Coenzyme-Q10. NIH PubMed Central.[Link]

• Pereira et al. (2018). Effect of supplementation of various additives on cell growth and recombinant antibody production in rCHO-B cell cultures. ResearchGate.[Link]

• Xiao et al. Progress in fed-batch culture for recombinant protein production in CHO cells. NIH PubMed Central.[Link]

• Adenosine 5'-monophosphate protects from hypoxia by lowering mitochondrial metabolism and oxygen demand. NIH PubMed Central.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. shop.hongene.com [shop.hongene.com]
• 7. himedialabs.com [himedialabs.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Validated HPLC-UV Method for the Quantification of Disodium Adenosine 5'-Phosphate

Executive Summary & Mechanistic Context

Disodium adenosine 5'-phosphate (AMP-Na₂), commonly known as AMP disodium salt, is a critical intracellular nucleotide. It serves as a foundational substrate for metabolic enzymes and functions as a direct allosteric activator of AMP-activated protein kinase (AMPK), the master regulator of cellular energy homeostasis ()[1]. Accurate quantification of AMP—alongside its precursors, ATP and ADP—is essential for calculating the adenylate energy charge (AEC), a primary biomarker for cell viability and metabolic state ()[2].

Quantifying highly polar nucleotides in complex biological matrices presents significant analytical challenges. On standard reversed-phase columns, AMP exhibits poor retention and co-elutes with other polar metabolites in the void volume. This protocol establishes a self-validating High-Performance Liquid Chromatography (HPLC) system utilizing an optimized highly aqueous mobile phase to suppress secondary interactions, enabling the isocratic separation of adenosine phosphates ()[2].

Cellular pathway illustrating AMP formation and subsequent AMPK activation for energy homeostasis.

Analytical Strategy & Causality

Every parameter in this method is selected based on specific physicochemical interactions to ensure a robust, self-validating system:

• Isocratic Aqueous Elution: Utilizing a 50 mM potassium dihydrogen phosphate (KH₂PO₄) buffer at pH 6.80 provides sufficient ionic strength to mask the silanol groups on the C18 stationary phase. This prevents peak tailing and allows the highly polar AMP molecule to partition effectively without the need for complex, baseline-shifting gradient systems ()[2].

• UV Detection at 254 nm: The conjugated purine ring of the adenine nucleobase provides a highly stable ultraviolet (UV) absorption maximum near 254 nm. This intrinsic chromophore allows for highly sensitive quantification (down to nanomolar ranges) without the matrix suppression effects commonly seen in mass spectrometry ()[3].

Self-Validating Sample Preparation Workflow

The integrity of nucleotide quantification relies entirely on the rapid quenching of enzymatic activity during sample collection. Endogenous phosphatases and kinases can rapidly interconvert ATP, ADP, and AMP within seconds of tissue harvest, skewing the actual physiological concentrations ()[2].

• Causality of Extraction: We utilize cold 0.4 M Perchloric acid (HClO₄) for extraction. The extremely low pH (< 1.0) instantly denatures metabolic enzymes, locking the nucleotide pool in its true physiological state.

• Causality of Neutralization: The acidic extract must be neutralized prior to HPLC injection to prevent hydrolysis of the analyte and degradation of the silica-based column. By neutralizing with 1 M Potassium Hydroxide (KOH), the resulting salt (Potassium perchlorate, KClO₄) is highly insoluble at 4°C and precipitates out of solution. This elegantly removes excess salts from the matrix, protecting the HPLC system from high backpressure ()[4].

Step-by-step workflow for the extraction and neutralization of AMP from biological matrices.

Experimental Protocols

Protocol A: Tissue/Cell Extraction

• Homogenization: Weigh 50–100 mg of frozen tissue (or harvest 1×10⁶ cells) and immediately homogenize in 1.0 mL of ice-cold 0.4 M HClO₄. Keep the sample strictly on ice throughout the procedure to prevent thermal degradation.

• Primary Centrifugation: Centrifuge the homogenate at 14,000 × g for 10 minutes at 4°C to pellet denatured proteins and cellular debris.

• Supernatant Transfer: Carefully transfer the acidic supernatant to a pre-chilled microcentrifuge tube.

• Neutralization: Add 1 M KOH dropwise while vortexing until the pH reaches 6.5–7.0. Monitor carefully with a micro-pH probe or high-resolution indicator paper.

• Precipitation: Incubate the neutralized sample on ice for 15 minutes to allow complete precipitation of KClO₄ ()[4].

• Secondary Centrifugation: Centrifuge at 14,000 × g for 5 minutes at 4°C.

• Filtration: Pass the final supernatant through a 0.45 µm PTFE syringe filter directly into an amber HPLC autosampler vial.

Protocol B: HPLC-UV Method Setup

Establish the following chromatographic conditions to ensure baseline resolution of AMP-Na₂ from ADP and ATP ()[2] ()[3]:

• Column: Reversed-phase C18 column (150 mm × 4.6 mm, 3 µm or 5 µm particle size).

• Mobile Phase: 50 mM Potassium dihydrogen phosphate (KH₂PO₄), adjusted exactly to pH 6.80. Filter through a 0.22 µm membrane and degas prior to use.

• Elution Mode: Isocratic.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: Maintained at 25°C to ensure retention time reproducibility.

• Detection: UV absorbance at 254 nm.

Quantitative Data & Method Validation

To ensure the analytical system is self-validating and reliable, the method must be evaluated against standard ICH Q2 guidelines for linearity, precision, and accuracy ()[5].

Core parameters for validating the HPLC method according to ICH Q2 analytical guidelines.

Table 1: Representative Validation Parameters for AMP-Na₂ Quantification

Validation Parameter	Acceptance Criteria	Representative Result
Linearity Range	R² ≥ 0.999	0.20 – 100 µM
Limit of Detection (LOD)	S/N ≥ 3	0.05 µM
Limit of Quantification (LOQ)	S/N ≥ 10	0.20 µM
Intra-day Precision (RSD)	≤ 2.0%	1.2%
Inter-day Precision (RSD)	≤ 5.0%	2.4%
Accuracy (Spike Recovery)	95.0% – 105.0%	98.5% ± 1.5%

Table 2: System Suitability Requirements

Parameter	Requirement	Mechanistic Purpose
Theoretical Plates (N)	> 2000	Ensures column efficiency and peak sharpness.
Tailing Factor (T)	≤ 1.5	Verifies absence of secondary silanol interactions.
Resolution (Rs)	> 1.5	Ensures baseline separation from ADP and ATP.
Retention Time RSD	≤ 1.0%	Confirms pump consistency and mobile phase stability.

Conclusion

This validated HPLC-UV method provides a robust, highly reproducible framework for the quantification of disodium adenosine 5'-phosphate. By strictly controlling pre-analytical enzymatic degradation through acid quenching and utilizing an optimized isocratic mobile phase, researchers can confidently assess purine metabolism and cellular energy dynamics in complex biological systems.

References

• Validation of a Fast and Simple HPLC-UV Method for the Quantification of Adenosine Phosphates in Human Bronchial Epithelial Cells Source: PMC / National Institutes of Health (NIH) URL:[Link]

• HPLC–UV method for simultaneous determination of adenosine triphosphate and its metabolites in Mycobacterium smegmatis Source: Acta Chromatographica URL:[Link]

• A stability-Indicating HPLC Method for Simultaneous Determination of Creatine Phosphate Sodium and its Related Substances in Pharmaceutical Formulation Source: ResearchGate / Iranian Journal of Pharmaceutical Research URL:[Link]

Sources

• 1. Adenosin-5′-monophosphat Dinatriumsalz ≥99.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

using AMP disodium salt in enzymatic kinase activity assays

Application Note: Optimizing Enzymatic Kinase Activity Assays Using AMP Disodium Salt

Adenosine 5'-monophosphate (AMP) disodium salt is a fundamental reagent in biochemical assays, particularly for interrogating the AMP-activated protein kinase (AMPK) signaling cascade. As a Senior Application Scientist, I frequently observe assay variability stemming from a misunderstanding of the thermodynamic and allosteric principles governing AMP-kinase interactions.

This guide provides a comprehensive, self-validating framework for utilizing AMP disodium salt in in vitro kinase assays. By understanding the causality behind each experimental choice, researchers can ensure robust, reproducible data suitable for high-throughput screening (HTS) and drug development.

Mechanistic Grounding: The Causality of AMP Activation

AMPK is a heterotrimeric complex (composed of α, β, and γ subunits) that acts as the master regulator of cellular energy homeostasis[1]. In an in vitro assay setting, AMP disodium salt is not merely a substrate; it acts as a highly potent allosteric modulator.

Binding of AMP to the CBS domains on the γ-subunit triggers a synergistic, three-fold activation mechanism:

• Direct Allosteric Activation: Induces a conformational change that directly increases the intrinsic kinase activity of the catalytic α-subunit.

• Promotion of Phosphorylation: The conformational shift exposes Thr172 on the activation loop of the α-subunit, making it a highly favorable substrate for upstream kinases like LKB1 or CaMKKβ[2].

• Protection from Phosphatases: The AMP-bound conformation sterically shields phosphorylated Thr172 (p-Thr172) from dephosphorylation by protein phosphatases[3].

Combined, these three mechanisms can drive up to a 1,000-fold increase in AMPK enzymatic activity[1]. Understanding this triad is critical: if your assay lacks upstream kinases or uses an inappropriate ATP concentration, you will only capture a fraction of AMP's true allosteric potential.

Diagram 1: The tripartite mechanism of AMPK activation by AMP disodium salt.

Reagent Integrity: AMP Disodium Salt Stability

The disodium hexahydrate salt form of AMP is universally preferred for in vitro assays due to its superior aqueous solubility and buffering compatibility[3]. However, AMP is highly susceptible to hydrolysis in aqueous solutions. Using degraded AMP will artificially inflate your calculated EC50 values and introduce severe batch-to-batch variability.

Table 1: Stability and Hydrolysis Kinetics of AMP Disodium Salt in Aqueous Solution [4]

Condition	Parameter	Value	Causality / Experimental Impact
Room Temp (20-25°C)	Degradation (14 days at 0.03 mg/mL)	> 75% loss	Rapid hydrolysis at low concentrations necessitates fresh, single-use aliquots.
60°C (Acidic pH)	Hydrolysis Rate Constant ( kH​ )	1.62 x 10⁻⁶ M⁻¹ s⁻¹	Acid-catalyzed degradation alters the nucleotide pool, skewing AMP:ATP ratios.
60°C (Neutral pH)	Hydrolysis Rate Constant ( k0​ )	10⁻⁷ s⁻¹	Maximum stability is achieved in neutral buffers (pH 7.0 - 7.5).

Expert Insight: Always prepare AMP disodium salt stock solutions in high-purity water (Milli-Q), aliquot immediately, and store at -20°C. Never subject working dilutions to multiple freeze-thaw cycles[4].

Self-Validating Experimental Protocol: Luminescent AMPK Activity Assay

To measure the allosteric activation of AMPK by AMP, we employ a luminescent ADP detection assay (e.g., ADP-Glo™). This method directly quantifies the ADP produced during the kinase reaction. It is highly advantageous over radiometric[γ-³²P]ATP assays as it eliminates radioactive waste and is natively formatted for 384-well HTS[5].

A robust assay must be a self-validating system. We achieve this by running parallel controls: a "No AMP" baseline to establish basal kinase activity, a "No Enzyme" background control, and an ATP-to-ADP standard conversion curve[5].

Step-by-Step Methodology

Step 1: Reagent and Buffer Preparation

• Action: Prepare Kinase Assay Buffer (25 mM MOPS pH 7.2, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT)[6].

• Causality: Mg²⁺ is strictly required to coordinate ATP into a biologically active Mg-ATP complex. DTT is added fresh to maintain the reductive environment necessary to prevent the oxidation of critical cysteine residues in the kinase active site[6].

Step 2: AMP Serial Dilution Setup

• Action: Prepare a 10-point serial dilution of AMP disodium salt in assay buffer, ranging from 0.1 µM to 100 µM final concentration[2]. Keep on ice.

• Causality: AMP degrades at higher temperatures; keeping the dilutions cold preserves the stoichiometric integrity of your concentration gradient before the reaction initiates.

Step 3: Reaction Initiation (384-Well Format)

• Action: To a low-volume 384-well plate, add:

  • 1 µL of the AMP dilution (or buffer for the "No AMP" control).

  • 2 µL of purified AMPK enzyme (titrated to 10-100 nM)[2].

  • 2 µL of Substrate/ATP mix (e.g., 100 µM SAMS peptide and 100 µM ATP)[2].

• Causality: The ATP concentration must be carefully balanced. High ATP concentrations competitively inhibit AMP binding to the γ-subunit. Maintaining ATP near its Km​ ensures maximal sensitivity to AMP allosteric activation[2].

Step 4: Kinase Incubation

• Action: Incubate the plate at 30°C for 30 to 60 minutes[2].

• Causality: 30°C is the thermodynamic optimum for maintaining AMPK structural integrity and linear reaction kinetics in vitro[2].

Step 5: ATP Depletion and Luminescence Detection

• Action: Add 5 µL of ADP-Glo™ Reagent to all wells. Incubate for 40 minutes at room temperature[7].

• Causality: This proprietary reagent terminates the kinase reaction and actively depletes all unreacted ATP, reducing background noise to near-zero[7].

• Action: Add 10 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature[7].

• Causality: This reagent converts the newly formed ADP back into ATP, which is subsequently utilized by a coupled Ultra-Glo™ Luciferase reaction to generate light[5].

• Action: Record luminescence with an integration time of 0.5–1.0 second[5].

Diagram 2: Logical workflow of the luminescent ADP-detection kinase assay.

Quantitative Data & Assay Optimization

To ensure your assay is biologically relevant and statistically sound, specific parameters must be optimized based on the specific AMPK isoform and substrate utilized.

Table 2: Critical Optimization Parameters for AMPK Assays [2]

Parameter	Optimal Range	Mechanistic Rationale
AMP Disodium Salt	1 - 10 µM (EC50)	The concentration required for half-maximal activation. Varies inversely with ATP concentration.
ATP Concentration	10 - 200 µM	Must be optimized near its Km​ . Excess ATP acts as an antagonist to AMP binding.
AMPK Concentration	10 - 100 nM	Must be titrated to ensure the reaction remains in the linear initial velocity phase (<20% ATP conversion).
SAMS Peptide Substrate	50 - 200 µM	Should be near or above the Km​ for the substrate to ensure the enzyme is saturated.

Data Analysis and Self-Validation Check: Plot the Relative Light Units (RLU) against the log[AMP] concentration to determine the EC50. To validate the assay for HTS, calculate the Z'-factor using the "Max AMP" and "No AMP" controls.

• Trustworthiness Check: A Z' > 0.5 indicates a robust assay. If the Z' is low, check your standard curve: if the ATP-to-ADP conversion rate exceeds 20%, the reaction has exited the linear phase[5]. You must reduce the incubation time or lower the enzyme concentration to restore initial velocity conditions.

References

• Promega Corporation. AMPK (A1/B2/G2) Kinase Assay Protocol. Retrieved from [Link]

• Springer Nature. Assays of Different Mechanisms of AMPK Activation, and Use of Cells Expressing Mutant AMPK to Delineate Activation Mechanisms. Retrieved from [Link]

Sources

• 1. Assays of Different Mechanisms of AMPK Activation, and Use of Cells Expressing Mutant AMPK to Delineate Activation Mechanisms | Springer Nature Experiments [experiments.springernature.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. goldbio.com [goldbio.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. promega.jp [promega.jp]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Application Note: Disodium Adenosine 5'-Phosphate Administration Routes and Protocols in Murine Models

Executive Summary

Disodium adenosine 5'-phosphate (5'-AMP disodium salt) is a highly soluble, endogenous nucleotide that serves as a critical signaling molecule and metabolic regulator in murine models. As a Senior Application Scientist, I have designed this technical guide to bridge the gap between theoretical purinergic signaling and practical in vivo application. Depending on the administration route, 5'-AMP can be utilized to induce synthetic torpor (AMP-Induced Hypometabolism, AIHM)[1], ameliorate acute inflammatory liver injury[2], or accelerate cutaneous wound healing[3]. This guide provides field-proven protocols, pharmacokinetic causality, and self-validating experimental frameworks for researchers and drug development professionals.

Physiological Mechanisms & Causality Behind Experimental Choices

To utilize 5'-AMP effectively, researchers must understand its dual nature as both an extracellular signaling molecule and an intracellular metabolic trigger.

• Purinergic Signaling & Hypometabolism: When administered systemically, 5'-AMP is rapidly dephosphorylated by ecto-5'-nucleotidase (CD73) into adenosine. Adenosine then binds to Adenosine A1 Receptors (A1R) in the central nervous system and periphery, initiating Gi/o-coupled signaling that reduces cAMP levels, slows heart rate, and induces a profound hypometabolic state (AIHM)[1].

• Metabolic & Inflammatory Regulation: Intracellularly, 5'-AMP directly activates AMP-Activated Protein Kinase (AMPK). This shifts cellular metabolism toward lipid oxidation and inhibits the recruitment of NF-κB to inflammatory gene promoters (e.g., TNF-α, IL-6), providing robust protection against endotoxin-induced liver injury independent of A1R activation[2].

• Tissue Repair: Localized topical application bypasses systemic degradation, allowing nucleotides to activate local P2Y receptors (such as P2Y12) on fibroblasts and keratinocytes, driving cellular migration and collagen deposition[3].

Figure 1: Mechanistic pathways of AMP disodium salt in murine models.

Administration Routes & Pharmacokinetic Data

The choice of administration route fundamentally alters the pharmacokinetic profile and phenotypic outcome of 5'-AMP. The table below summarizes the quantitative data and mechanistic rationale for each route.

Route	Typical Dosage	Vehicle / Prep	Primary Application	Pharmacokinetic & Causality Insights
Intraperitoneal (IP)	250 – 500 mg/kg	Sterile PBS (pH 7.2–7.4)	AIHM, Acute Liver Injury	Rapid systemic absorption. High first-pass degradation by CD73 necessitates high dosing to achieve sufficient circulating levels[1],[2].
Topical	30 μM (in 30 μL)	Sterile Saline	Cutaneous Wound Healing	Direct application bypasses systemic degradation. Activates local P2Y receptors on fibroblasts without systemic toxicity[3].
Oral (PO)	10 mL/kg (Formulated)	Saline / Water	Metabolic Regulation	Subject to severe gastrointestinal and hepatic first-pass metabolism. Used primarily for localized gut-immune or slow-release studies[4].

Detailed Experimental Protocols & Expert Insights

Protocol A: Intraperitoneal (IP) Administration for AMP-Induced Hypometabolism (AIHM)

This protocol induces a reversible, deep hypometabolic state (synthetic torpor) useful for studying ischemia-reperfusion injury, organ preservation, and metabolic suppression[1].

Expertise & Causality: Why use the disodium salt? AMP free acid is poorly soluble and highly acidic. The disodium salt provides excellent aqueous solubility (>50 mg/mL), critical for the high-concentration solutions (500 mg/kg) required for IP injections. However, dissolving high concentrations of the disodium salt alters the pH. If injected without buffering (e.g., in pure water), the pH shock to the peritoneum induces localized pain and sympathetic nervous system activation. Sympathetic arousal triggers non-shivering thermogenesis, which directly counteracts the targeted hypometabolism. Furthermore, IP is preferred over Intravenous (IV) injection because IV administration causes an immediate, massive spike in circulating adenosine, leading to profound bradycardia and potential cardiac arrest. IP provides a slightly delayed absorption profile, allowing the murine cardiovascular system to adapt safely.

Step-by-Step Methodology:

• Preparation: Dissolve 5'-AMP disodium salt in sterile Phosphate Buffered Saline (PBS) to a concentration appropriate for injecting 0.5 mg/g body weight (e.g., 50 mg/mL for a 25g mouse receiving 250 µL).

• pH Adjustment (Critical): Verify and adjust the solution to pH 7.2–7.4 using 0.1M NaOH or HCl. Filter sterilize through a 0.22 µm membrane.

• Administration: Administer the solution via IP injection using a 27G needle.

• Environmental Cooling: Immediately transfer the mouse to a microisolator cage housed in a temperature-controlled environment set to an ambient temperature (Ta) of 15°C[1].

• Monitoring: Monitor core body temperature (Tb) continuously. The mouse will enter a deep stupor, with Tb dropping to 16–17°C within 1–2 hours.

• Recovery: After the desired duration (up to 10 hours), gradually increase the Ta from 15°C to 22°C (room temperature) to facilitate natural arousal and re-warming[1].

Figure 2: Step-by-step workflow for AMP-Induced Hypometabolism (AIHM).

Protocol B: Topical Administration for Murine Wound Healing

This protocol utilizes the purinergic signaling cascade to accelerate tissue repair in diabetic or wild-type murine excisional wound models[3].

Expertise & Causality: Because ectonucleotidases are highly active in the wound exudate, the applied nucleotide must be allowed sufficient contact time with the wound bed before the animal can groom the area.

Step-by-Step Methodology:

• Preparation: Prepare a 30 μM solution of 5'-AMP disodium salt in sterile saline.

• Wounding: Perform a full-thickness excisional wound on the dorsal skin of the anesthetized mouse.

• Application: Using a micropipette, apply 30 μL of the 30 μM AMP solution (approx. 15.2 µg/kg) directly onto the wound bed[3].

• Absorption Control: Place the mouse alone under a glass funnel for exactly 5 minutes. This prevents licking/grooming and ensures complete absorption of the nucleotide into the granulation tissue[3].

• Regimen: Repeat the topical application once daily for 7 to 14 days.

Trustworthiness: Self-Validating Experimental Systems

A robust protocol must be a self-validating system. To ensure the integrity of your 5'-AMP administration, incorporate the following validation metrics into your experimental design:

• For AIHM (IP Route): The system validates itself via real-time core body temperature (Tb) tracking (using rectal probe thermometry or implanted telemetry). A successful IP injection of 500 mg/kg AMP at Ta=15°C must yield a Tb < 20°C within 60–90 minutes. Failure to reach this threshold indicates either degradation of the AMP stock or insufficient ambient cooling[1].

• For Liver Injury (IP Route): Validation requires quantifying serum Aspartate Transaminase (AST) and Alanine Transaminase (ALT) at 8 hours and 24 hours post-injection. A successful 250 mg/kg AMP intervention will show a statistically significant reduction in these transaminases alongside 100% survival at 8 hours compared to vehicle-treated controls[2].

• For Wound Healing (Topical Route): Validation is achieved through histological analysis at Day 7. The presence of Ki67+ proliferating keratinocytes and enhanced collagen deposition (quantified via Masson's trichrome staining) confirms active purinergic receptor engagement[3].

References

• Zhang, Y., O'Brien, W. G., Zhao, Z., & Lee, C. C. (2015). 5'-adenosine monophosphate mediated cooling treatment enhances ΔF508-Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) stability in vivo. BMC Medical Genetics. URL:[Link]

• Borges, P. A., Waclawiak, I., Georgii, J. L., et al. (2021). Adenosine Diphosphate Improves Wound Healing in Diabetic Mice Through P2Y12 Receptor Activation. Frontiers in Immunology. URL:[Link]

• Zhan, Y., Wang, Z., Yang, P., et al. (2014). Adenosine 5'-monophosphate ameliorates D-galactosamine/lipopolysaccharide-induced liver injury through an adenosine receptor-independent mechanism in mice. Cell Death & Disease. URL:[Link]

• Ardiansyah, Shirakawa, H., Koseki, T., et al. (2018). Adenosine and adenosine-5'-monophosphate ingestion ameliorates abnormal glucose metabolism in mice fed a high-fat diet. BMC Complementary and Alternative Medicine. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine 5'-monophosphate ameliorates D-galactosamine/lipopolysaccharide-induced liver injury through an adenosine receptor-independent mechanism in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Adenosine Diphosphate Improves Wound Healing in Diabetic Mice Through P2Y12 Receptor Activation [frontiersin.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced LC-MS/MS Method Development for the Robust Quantification of Disodium Adenosine 5'-Phosphate (AMP-Na₂)

Target Audience: Analytical Chemists, DMPK Scientists, and Drug Development Professionals Application Area: Biomarker Analysis, Nucleotide Therapeutics, and Metabolic Profiling

Introduction & Analytical Rationale

Disodium adenosine 5'-monophosphate (AMP-Na₂) is a highly polar, water-soluble nucleotide that plays a central role in cellular energy homeostasis and purinergic signaling. In pharmaceutical development, accurately quantifying AMP in biological matrices (e.g., plasma, cell lysates, or tissue) is critical for evaluating the efficacy of drugs targeting the ectonucleotidase pathway (such as CD73 inhibitors in immuno-oncology).

However, the physicochemical properties of AMP present severe analytical challenges:

• Extreme Polarity: AMP exhibits virtually no retention on standard reversed-phase (C18) columns.

• Metal Sensitivity: The phosphate moiety acts as a strong chelator, binding irreversibly to exposed stainless steel surfaces in the liquid chromatography (LC) flow path, resulting in severe peak tailing, signal loss, and poor dynamic range[1].

• Matrix Interference: Endogenous nucleotides are subject to rapid enzymatic degradation ex vivo, requiring immediate stabilization.

This application note details a self-validating, highly sensitive Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS) method designed to overcome these barriers.

Metabolic cascade of extracellular ATP to Adenosine highlighting AMP as a critical intermediate.

Methodological Causality (E-E-A-T)

To ensure scientific integrity and robust reproducibility, every parameter in this method has been selected based on established physicochemical principles rather than empirical guesswork.

Chromatographic Strategy: Why HILIC over IP-RP?

Historically, Ion-Pairing Reversed-Phase (IP-RP) chromatography using volatile amines (e.g., hexylamine) was used to retain nucleotides. However, IP agents cause severe, long-lasting ion suppression in the mass spectrometer and permanently alter column chemistry[2]. The Solution: We utilize HILIC with an aminopropyl (NH₂) or amide stationary phase. By using a highly organic mobile phase, AMP partitions into the water-enriched layer on the stationary phase. The pH Imperative: The aqueous mobile phase is buffered to pH 9.8 using 20 mM ammonium acetate and ammonium hydroxide[3]. At this basic pH, the phosphate group of AMP is fully deprotonated (pKa ~6.0). This uniform charge state prevents peak splitting and maximizes the generation of [M-H]⁻ ions for negative electrospray ionization (ESI)[3].

Hardware Passivation

To combat the chelation of AMP to the LC hardware, this protocol highly recommends the use of biocompatible systems (e.g., PEEK tubing) or hardware featuring passivated high-performance surfaces (e.g., Waters MaxPeak HPS)[1]. If standard stainless steel must be used, the addition of 1–5 µM medronic acid to the mobile phase is required to block active metal sites[2].

Mass Spectrometry: Transition Selection

AMP is best detected in Negative ESI mode . The precursor ion is the deprotonated molecule [M-H]⁻ at m/z 346.0. Collision-induced dissociation (CID) yields two primary fragments:

• m/z 79.0 (Metaphosphate, PO₃⁻): Highly abundant, used as the Quantifier [4].

• m/z 134.0 (Deprotonated adenine base): Highly specific, used as the Qualifier [4]. Monitoring the ratio between these two transitions provides a self-validating check for co-eluting matrix interferences.

Experimental Protocol

Reagents and Materials

• Analyte: Disodium adenosine 5'-phosphate (AMP-Na₂) reference standard.

• Internal Standard (IS): ¹³C₁₀, ¹⁵N₅-AMP (stable isotope-labeled).

• Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water.

• Buffers: LC-MS grade Ammonium Acetate, Ammonium Hydroxide (28-30% solution).

Step-by-Step Sample Preparation

Causality Note: HILIC columns require samples to be injected in a high percentage of organic solvent. Injecting highly aqueous samples causes severe peak distortion ("solvent effect").

• Quenching & Extraction: Transfer 50 µL of plasma or cell lysate into a pre-chilled microcentrifuge tube.

• Protein Precipitation: Add 200 µL of ice-cold Extraction Solvent (80:20 ACN:Water containing 50 ng/mL of the IS)[3]. The 4:1 organic ratio immediately precipitates proteins and matches the initial HILIC mobile phase conditions.

• Homogenization: Vortex vigorously for 2 minutes at 4 °C.

• Centrifugation: Centrifuge at 15,000 × g for 10 minutes at 4 °C to pellet cellular debris and precipitated proteins.

• Transfer: Carefully transfer 150 µL of the clear supernatant to a polypropylene autosampler vial (avoid glass, which can also adsorb nucleotides).

Liquid Chromatography Conditions

Table 1: LC Parameters

Parameter	Specification
Column	Phenomenex Luna NH2 (150 × 2.0 mm, 3 µm) or equivalent Amide phase
Column Temperature	40 °C
Autosampler Temp	4 °C (Critical to prevent AMP degradation)[3]
Mobile Phase A	20 mM Ammonium Acetate in Water, adjusted to pH 9.8 with NH₄OH
Mobile Phase B	100% Acetonitrile (LC-MS Grade)
Flow Rate	0.25 mL/min
Injection Volume	2.0 µL

Table 2: HILIC Gradient Program

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	Curve
0.0	20	80	Initial
2.0	20	80	Isocratic hold
8.0	60	40	Linear ramp (elution)
10.0	60	40	Wash
10.1	20	80	Step change
15.0	20	80	Re-equilibration

Mass Spectrometry (MS/MS) Parameters

Operate the triple quadrupole mass spectrometer in Negative ESI mode using Multiple Reaction Monitoring (MRM).

Table 3: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Purpose	Collision Energy (V)
AMP	346.0	79.0	Quantifier	-45
AMP	346.0	134.0	Qualifier	-30
¹³C₁₀, ¹⁵N₅-AMP (IS)	361.0	79.0	IS Quantifier	-45

(Note: Source temperature, capillary voltage, and desolvation gas flows should be optimized based on the specific mass spectrometer model used).

Analytical Workflow Visualization

End-to-end analytical workflow for AMP-Na₂ quantification emphasizing critical control points.

Expected Results & Method Validation Criteria

When executed correctly, this method acts as a self-validating system:

• Linearity: The calibration curve should exhibit an R² > 0.995 over a dynamic range of 1.0 ng/mL to 1000 ng/mL.

• Ion Ratio: The ratio of the quantifier (m/z 79.0) to the qualifier (m/z 134.0) must remain consistent (± 20%) across all standards and unknown samples. Deviations indicate isobaric matrix interference.

• Carryover: Because AMP is highly polar, carryover is typically low in HILIC, but a blank injection (80:20 ACN:Water) following the Upper Limit of Quantification (ULOQ) should show an AMP peak area < 20% of the Lower Limit of Quantification (LLOQ).

References

• Chen, H., et al. "LC-MS/MS analysis of PAP, AMP, ADP, and ATP." Public Library of Science - Figshare, 2011. Available at:[Link]

• "Reliable Determination of ATP and Its Metabolites by LC-MS Using Blood Collection Tubes with and without Ectonucleotidase Inhibitors." ACS Pharmacology & Translational Science, 2025. Available at:[Link]

• "Demonstrating Improved Sensitivity and Dynamic Range with MaxPeak High Performance Surfaces (HPS) Technology: A Case Study on the Detection of Nucleotides." Waters Corporation Application Notes. Available at:[Link]

• Lu, W., et al. "Liquid Chromatography Method for Simultaneous Quantification of ATP and its Degradation Products Compatible with both UV-Vis and Mass Spectrometry." National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. waters.com [waters.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. plos.figshare.com [plos.figshare.com]

Application Notes and Protocols: Disodium Adenosine 5'-Phosphate Formulation for Targeted Drug Delivery

Introduction: The Therapeutic Potential of Targeting Adenosine Signaling

Adenosine and its phosphorylated derivatives, such as adenosine 5'-monophosphate (AMP), are fundamental signaling molecules that play a crucial role in cellular metabolism and signaling.[1][2] In the tumor microenvironment (TME), extracellular adenosine levels are often significantly elevated, acting as a potent immunosuppressive agent that helps cancer cells evade immune destruction.[3][4] This is primarily mediated through the activation of adenosine receptors (A1, A2A, A2B, and A3) on both tumor and immune cells, which can trigger downstream pathways affecting cell proliferation, survival, and immune response.[5][6]

This complex role makes the adenosine signaling pathway a compelling target for cancer therapy.[3][6] Disodium adenosine 5'-phosphate, a stable salt of AMP, offers a unique opportunity not only as a potential therapeutic agent but also as a targeting ligand for drug delivery systems.[7][8] Certain adenosine receptors, particularly the A1 receptor, are significantly upregulated in various cancer cells compared to normal tissues.[7] By functionalizing nanoparticles with AMP, we can create a delivery system that actively targets these overexpressing cancer cells, thereby increasing the therapeutic efficacy of encapsulated drugs while minimizing off-target side effects.

This guide provides a comprehensive overview and detailed protocols for the formulation, characterization, and validation of AMP-functionalized nanoparticles for targeted drug delivery. We will delve into the scientific rationale behind the targeting strategy, provide step-by-step instructions for nanoparticle synthesis and drug loading, and outline essential in vitro and in vivo validation assays.

Scientific Rationale: AMP as a Targeting Ligand for Adenosine Receptors

The premise of this targeted drug delivery system hinges on the differential expression of adenosine receptors in cancerous versus healthy tissues. Tumors often exploit adenosine signaling to promote their growth and survival.[5][9] For instance, the activation of A2A and A2B receptors can suppress the activity of T cells and natural killer (NK) cells, which are critical for anti-tumor immunity.[3] Conversely, the A1 receptor has been shown to be overexpressed in several cancer types, including colon and breast cancer, and its activation can influence cell proliferation and other cancer-related processes.[7]

By using AMP as a targeting moiety on the surface of a nanoparticle, we can leverage this overexpression of A1 receptors for selective delivery.[7] The AMP ligand on the nanoparticle surface will preferentially bind to the A1 receptors on cancer cells, leading to receptor-mediated endocytosis and internalization of the nanoparticle and its therapeutic payload.[7]

Adenosine Receptor Signaling Pathway

The following diagram illustrates the general signaling cascade initiated by the activation of adenosine receptors. The A1 and A3 receptors are typically coupled to inhibitory G-proteins (Gi), leading to a decrease in cyclic AMP (cAMP) levels, while A2A and A2B receptors are coupled to stimulatory G-proteins (Gs), resulting in an increase in cAMP.[6] These changes in cAMP levels modulate the activity of Protein Kinase A (PKA) and other downstream effectors, ultimately influencing gene expression related to cell proliferation, survival, and immune response.[6]

Caption: Generalized signaling pathway of A1 and A2A adenosine receptors.

Experimental Protocols

Protocol 1: Formulation of AMP-Functionalized Polymeric Nanoparticles via Emulsion-Solvent Evaporation

This protocol describes the formulation of biodegradable poly(lactic-co-glycolic acid) (PLGA) nanoparticles with surface-conjugated AMP for targeted delivery. A hydrophobic drug (e.g., paclitaxel) is encapsulated as a model therapeutic agent.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA) (50:50 lactide:glycolide ratio)

• Disodium Adenosine 5'-Phosphate (AMP)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Poly(vinyl alcohol) (PVA)

• Dichloromethane (DCM)

• Deionized water

• Paclitaxel (or other hydrophobic drug)

• Phosphate-buffered saline (PBS)

Procedure:

• Organic Phase Preparation:

  • Dissolve 100 mg of PLGA and 10 mg of paclitaxel in 5 mL of DCM in a glass vial.[10]

  • Vortex or sonicate briefly to ensure complete dissolution.[10]

• Aqueous Phase Preparation:

  • Prepare a 1% (w/v) solution of PVA in 20 mL of deionized water.[10]

• Emulsification:

  • Add the organic phase dropwise to the aqueous phase while stirring at 600 rpm on a magnetic stirrer.[10]

  • After complete addition, homogenize the mixture using a probe sonicator at 40% amplitude for 2 minutes on an ice bath to form an oil-in-water (o/w) emulsion.[11]

• Solvent Evaporation:

  • Transfer the emulsion to a round-bottom flask and stir at room temperature for 4-6 hours to allow the DCM to evaporate, leading to the formation of solid nanoparticles.[10][11] A rotary evaporator can be used to expedite this step.

• Nanoparticle Collection and Washing:

  • Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.[11]

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Repeat the washing step twice to remove excess PVA and unencapsulated drug.[11]

• AMP Conjugation to Nanoparticles:

  • Resuspend the washed nanoparticles in 10 mL of PBS.

  • In a separate tube, dissolve 20 mg of AMP, 15 mg of EDC, and 10 mg of NHS in 5 mL of PBS to activate the phosphate group of AMP.

  • Add the activated AMP solution to the nanoparticle suspension.

  • Allow the reaction to proceed for 4 hours at room temperature with gentle stirring.

  • Wash the AMP-conjugated nanoparticles three times with deionized water by centrifugation (15,000 rpm, 20 minutes, 4°C) to remove unreacted reagents.

• Final Product:

  • Resuspend the final AMP-functionalized nanoparticles in a suitable buffer (e.g., PBS) for characterization or lyophilize for long-term storage.

Experimental Workflow for Formulation and Characterization

Caption: Workflow for nanoparticle formulation and characterization.

Physicochemical Characterization

Thorough characterization is essential to ensure the quality, reproducibility, and efficacy of the formulated nanoparticles.

Parameter	Method	Typical Expected Values	Rationale
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	100-200 nm, PDI < 0.2	Size influences biodistribution, cellular uptake, and circulation time. A low PDI indicates a homogenous population.[12][13]
Zeta Potential	DLS with an electrode	-20 to -40 mV	Indicates surface charge and colloidal stability. A negative charge helps prevent aggregation.
Morphology	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	Spherical and uniform	Visual confirmation of size, shape, and surface characteristics.[14]
Encapsulation Efficiency (EE) & Drug Loading (DL)	High-Performance Liquid Chromatography (HPLC)	EE > 80%, DL dependent on initial drug amount	Quantifies the amount of drug successfully encapsulated within the nanoparticles.[10][14]

Protocol 2: Determination of Encapsulation Efficiency and Drug Loading

Procedure:

• Weigh a known amount of lyophilized drug-loaded nanoparticles (e.g., 5 mg).[10]

• Dissolve the nanoparticles in a suitable organic solvent (e.g., acetonitrile or DCM) to break them apart and release the encapsulated drug.[10]

• Centrifuge the solution to pellet any insoluble material.

• Analyze the supernatant for drug concentration using a validated HPLC method.

• Calculate EE and DL using the following formulas:

  • EE (%) = (Mass of drug in nanoparticles / Total mass of drug used) x 100

  • DL (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

In Vitro Validation

In vitro assays are crucial for assessing the targeting efficacy and therapeutic potential of the AMP-functionalized nanoparticles before proceeding to in vivo studies.[15]

Protocol 3: Cellular Uptake Study by Flow Cytometry

This protocol uses a fluorescent dye-loaded version of the nanoparticles to quantify cellular uptake in cancer cells with high and low adenosine receptor expression.

Materials:

• Fluorescently labeled (e.g., with Coumarin-6) AMP-functionalized nanoparticles and non-functionalized control nanoparticles.

• Cancer cell line with high A1 receptor expression (e.g., MDA-MB-468 breast cancer cells).[7]

• Cancer cell line with low A1 receptor expression (as a control).

• Complete cell culture medium.

• PBS, Trypsin-EDTA.

• Flow cytometer.

Procedure:

• Seed the high and low A1 receptor-expressing cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with a fixed concentration (e.g., 100 µg/mL) of fluorescently labeled AMP-functionalized nanoparticles and non-functionalized nanoparticles for various time points (e.g., 1, 2, 4 hours).

• After incubation, wash the cells three times with cold PBS to remove non-internalized nanoparticles.

• Harvest the cells using Trypsin-EDTA and resuspend them in PBS.

• Analyze the fluorescence intensity of the cells using a flow cytometer. An increase in fluorescence intensity indicates nanoparticle uptake.

Expected Outcome: A significantly higher fluorescence intensity is expected in the A1 high-expressing cells treated with AMP-functionalized nanoparticles compared to the A1 low-expressing cells and cells treated with non-functionalized nanoparticles, demonstrating receptor-mediated targeting.[7]

Protocol 4: In Vitro Drug Release Study

This protocol measures the rate at which the encapsulated drug is released from the nanoparticles over time under physiological conditions.

Materials:

• Drug-loaded nanoparticles.

• PBS (pH 7.4) and acetate buffer (pH 5.5) to mimic physiological and endosomal pH, respectively.

• Dialysis tubing (with an appropriate molecular weight cut-off).

• Shaking incubator at 37°C.

Procedure:

• Disperse a known amount of drug-loaded nanoparticles in 1 mL of release medium (PBS or acetate buffer).

• Place the nanoparticle suspension into a dialysis bag.

• Place the sealed dialysis bag into a larger container with 50 mL of the same release medium.

• Incubate at 37°C with gentle shaking.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48 hours), withdraw a 1 mL aliquot from the external medium and replace it with 1 mL of fresh medium to maintain sink conditions.

• Analyze the drug concentration in the collected aliquots using HPLC.

• Plot the cumulative percentage of drug released versus time.

Expected Outcome: A sustained release profile is expected, potentially with a slightly faster release at the lower pH of 5.5, which mimics the acidic environment of endosomes after cellular uptake. This controlled release is a key advantage of nanoparticle-based delivery systems.[16][17]

In Vivo Validation

Animal studies are the final preclinical step to evaluate the biodistribution, targeting efficiency, and therapeutic efficacy of the formulation.

Key In Vivo Studies:

• Biodistribution and Tumor Accumulation: Fluorescently or radioactively labeled nanoparticles are injected intravenously into tumor-bearing mice. At various time points, organs and the tumor are harvested, and the amount of accumulated nanoparticles is quantified. Enhanced accumulation in the tumor for the AMP-functionalized group would confirm in vivo targeting.[7]

• Therapeutic Efficacy Study: Tumor-bearing mice are treated with:

  • Saline (control)

  • Free drug

  • Drug-loaded non-functionalized nanoparticles

  • Drug-loaded AMP-functionalized nanoparticles

  Tumor growth is monitored over time. A significant reduction in tumor volume in the group treated with targeted nanoparticles compared to the other groups would demonstrate superior therapeutic efficacy.

Conclusion

The formulation of disodium adenosine 5'-phosphate functionalized nanoparticles represents a promising strategy for targeted drug delivery in oncology. By leveraging the overexpression of adenosine receptors on cancer cells, this approach has the potential to enhance the delivery of therapeutic agents to the tumor site, thereby improving efficacy and reducing systemic toxicity. The protocols outlined in this guide provide a robust framework for the development and preclinical validation of this innovative drug delivery platform. Rigorous physicochemical characterization and comprehensive in vitro and in vivo evaluations are paramount to translating this technology from the laboratory to clinical applications.

References

• DESIGN AND EVALUATION OF SUSTAINED RELEASED LIPOSOMAL PREPARATIONS CONTAINING ADENOSINE MONOPHOSPHATE. (2012). International Journal of Pharmacy and Pharmaceutical Sciences, 4(5), 1683-1688.
• Current Understanding of the Role of Adenosine Receptors in Cancer. (2024). Cancers, 16(15), 2789.
• Development, Characterization, and Antimicrobial Evaluation of Ampicillin-Loaded Nanoparticles Based on Poly(maleic acid-co-vinylpyrrolidone) on Resistant Staphylococcus aureus Strains. (2022). Polymers, 14(21), 4726.
• Design and evaluation of sustained released liposomal preparations containing adenosine monophosphate. (2012).
• Application Notes and Protocols for Drug-Nanoparticle Conjugation in Drug Delivery. (2025). BenchChem.
• Therapeutic potential of adenosine receptor modulators in cancer treatment. (2025). RSC Advances, 15(35), 24189-24208.
• FutForm WP4 – D4.1 - Standardized protocols for the formulation of nanoparticles with defined properties. (2018). FutForm.
• Nanoparticles for Drug Delivery. (2006). Methods in Molecular Biology, 312, 185-195.
• Adenosine signaling in tumor-associated macrophages and targeting adenosine signaling for cancer therapy. (2024). Cellular & Molecular Immunology, 21(12), 1-13.
• Editorial: Community series in adenosine pathways in cancer immunity and immunotherapy, volume II. (2024). Frontiers in Immunology, 15, 1424755.
• Application Notes and Protocols for Formulating Nonaprenol into Nanoparticles for Drug Delivery. (2025). BenchChem.
• Disodium adenosine 5'-phosphate hydr
• Adenosine pathway and cancer: where do we go from here? (2014). OncoImmunology, 3(1), e27519.
• Adenosine-Associated Delivery Systems. (2012). Journal of Drug Delivery, 2012, 518162.
• Physical and Functional Characterization of PLGA Nanoparticles Containing the Antimicrobial Peptide SAAP-148. (2023). Pharmaceutics, 15(2), 509.
• Preparation and Characterization of Amoxicillin-loaded Chitosan Nanoparticles to Enhance Antibacterial Activity Against Dental Decay Pathogens. (2023). QScience Connect, 2023(2), 12.
• Novel approaches for targeting the adenosine A2A receptor. (2015). Expert Opinion on Therapeutic Targets, 19(1), 103-118.
• ADENOSINE 5'-TRIPHOSPH
• Adenosine A2A Receptor as a Drug Discovery Target. (2014). Journal of Medicinal Chemistry, 57(9), 3623-3650.
• AMP-guided tumour-specific nanoparticle delivery via adenosine A1 receptor. (2016).
• Drug Delivery Formulations and Technologies. (n.d.). Sigma-Aldrich.
• Nanomedicines for the Delivery of Antimicrobial Peptides (AMPs). (2019). Pharmaceutics, 11(11), 590.
• Adenosine 5 -Triphosphate, Disodium Salt. (n.d.). Merck Millipore.
• The adenosine A2A receptor is a therapeutic target in neurological, heart and oncogenic diseases. (2022). Expert Opinion on Therapeutic Targets, 26(9), 791-800.
• Development and Characterization of LL37 Antimicrobial-Peptide-Loaded Chitosan Nanoparticles: An Antimicrobial Sustained Release System. (2025). International Journal of Molecular Sciences, 26(14), 7894.
• Neutral ATP Liposomes (ATPsome®). (n.d.). Encapsula NanoSciences.
• Adenosine A2A receptor as a drug discovery target. (2014). Journal of Medicinal Chemistry, 57(9), 3623-3650.
• Development of an in vitro drug release assay that accurately predicts in vivo drug retention for liposome-based delivery systems. (2002). Journal of Controlled Release, 84(3), 115-123.
• Advancing Drug Delivery Systems: In-Vitro Research Highlights. (2025). International Journal of Research and Development in Pharmacy & Life Sciences, 14(6), 5987-5991.
• In Vitro Release Test of Nano-drug Delivery Systems Based on Analytical and Technological Perspectives. (2019). Current Pharmaceutical Analysis, 15(4), 333-345.
• Adenosine 5'-triphosphate disodium salt. (n.d.). Sigma-Aldrich.
• Targeting the Adenosine A2A Receptor as a Novel Therapeutic Approach for Renal Cell Carcinoma: Mechanisms and Clinical Trial Review. (2024). Pharmaceutics, 16(9), 1127.
• Nanoparticle‐Mediated Delivery of Adenosine 5′‐Monophosphate Enhances 5‐Oxoprolinase Activity to Mitigate Oxidative Stress in Heart Failure. (2026).
• Adenosine 5'-Diphosph
• In Vitro Release Test of Nano-drug Delivery Systems Based on Analytical and Technological Perspectives. (2019). Current Pharmaceutical Analysis, 15(4), 333-345.
• Adenosine monophosph
• Adenosine Monophosphate as Shape-inducing Agent: The Case of Gold Nanostars. (2022). ChemRxiv.
• Single-Dose Physically Cross-Linked Hyaluronic Acid and Lipid Hybrid Nanoparticles Containing Cyclic Guanosine Monophosphate–Adenosine Monophosphate Eliminate Established Tumors. (2024). ACS Nano, 18(43), 30045-30058.
• In Vitro Assays. (n.d.). AXXAM.
• Adenosine-Monophosphate-Assisted Homogeneous Silica Coating of Silver Nanoparticles in High Yield. (2023).
• Adenosine-5'-diphosphate disodium salt, 96% (dry wt.), water 15% max. (n.d.). Thermo Scientific Chemicals.
• In Vitro Evaluation of Adenosine 5′-Monophosphate as an Imaging Agent of Tumor Metabolism. (2006). Journal of Nuclear Medicine, 47(5), 845-852.
• Adenosine-5'-triphosph

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine monophosphate - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Editorial: Community series in adenosine pathways in cancer immunity and immunotherapy, volume II [frontiersin.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutic potential of adenosine receptor modulators in cancer treatment - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02235E [pubs.rsc.org]
• 7. AMP-guided tumour-specific nanoparticle delivery via adenosine A1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Documents download module [ec.europa.eu]
• 13. mdpi.com [mdpi.com]
• 14. qscience.com [qscience.com]
• 15. axxam.com [axxam.com]
• 16. chalcogen.ro [chalcogen.ro]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Disodium Adenosine 5'-Phosphate (AMP-Na2) Aqueous Stability

Welcome to the AMP-Na2 Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals who require high-fidelity preservation of Disodium Adenosine 5'-Phosphate (AMP-Na2) in aqueous solutions. Below, you will find mechanistic troubleshooting guides, quantitative stability data, and self-validating protocols to ensure the integrity of your nucleotide stocks.

Mechanistic Troubleshooting & FAQs

Q1: My AMP-Na2 stock solution shows a >10% drop in concentration after a week on the bench. What is the primary degradation mechanism? A1: The primary degradation mechanism of AMP in an aqueous environment is the hydrolytic cleavage of the phosphoester bond, which yields adenosine and inorganic phosphate (Pi). While AMP is thermodynamically more stable than its di- and tri-phosphate counterparts (ADP and ATP), thermal kinetic energy at room temperature (20–25°C) is sufficient to overcome the activation energy for hydrolysis over time. Analytical studies demonstrate that dilute AMP solutions (e.g., 0.03 mg/mL) exhibit a mean percent variation greater than 10% by day 9 at room temperature, whereas storage at 4°C maintains stability for at least 25 weeks 1. Furthermore, elevated temperatures (50–75°C) rapidly accelerate this process, leading to the formation of Pi, pyrophosphate (PPi), and cyclic derivatives like 2',3'-cAMP within days 2. Actionable Fix: Always store working solutions at 4°C for short-term use or aliquot and freeze at -20°C for long-term storage.

Q2: How does pH affect the hydrolytic cleavage of the 5'-phosphate group? A2: The stability of the AMP phosphate group is heavily governed by its basicity and protonation state. At acidic pH (< 4.0), the protonation of the phosphate oxygen atoms makes the phosphorus center more electrophilic, thereby increasing its susceptibility to nucleophilic attack by water molecules. Additionally, protonation of the adenine ring can destabilize the N-glycosidic bond. Conversely, highly alkaline conditions introduce an abundance of hydroxide ions (OH-), which act as strong nucleophiles to catalyze base-mediated hydrolysis. Actionable Fix: Buffer your aqueous solutions to a physiological pH (6.5–7.5) using non-nucleophilic buffers (e.g., HEPES or Tris-HCl) to minimize both acid- and base-catalyzed degradation pathways.

Q3: Can trace metal ions in my buffer accelerate AMP degradation? A3: Yes. Divalent metal cations can coordinate with the phosphate group and specific sites on the nucleobase (such as the N7 position of the adenine ring), forming macrochelates 3. Heavy metals like Pb2+ act as Lewis acids; by drawing electron density away from the phosphorus atom, they lower the activation energy required for water to attack the phosphoester bond, significantly accelerating hydrolysis. Even essential cofactors like Mg2+ can promote slow cleavage over extended periods in solution. Actionable Fix: If metal cofactors are not immediately required for your assay, formulate your storage buffer with a low concentration of a chelating agent (e.g., 0.1 mM EDTA) and spike in metal ions only prior to use.

Q4: Is deamination a significant degradation pathway for AMP in water? A4: Spontaneous hydrolytic deamination of the adenine ring—converting AMP to Inosine 5'-monophosphate (IMP)—does occur in water, but it is a relatively slow secondary degradation pathway compared to phosphate hydrolysis. However, the presence of trace microbial contaminants can introduce AMP deaminase, an enzyme that rapidly catalyzes this specific hydrolytic deamination [[4]](). Actionable Fix: Ensure all aqueous solutions are prepared using sterile, nuclease/deaminase-free water and are sterile-filtered (0.22 µm) to prevent microbial enzymatic degradation.

Quantitative Stability Profiles

The following table synthesizes quantitative stability data for AMP-Na2 across various storage conditions to help you establish reliable expiration dates for your reagents.

Temperature	Concentration	Timeframe	Observed Stability / Degradation Profile
4°C	0.03 - 400 mg/mL	25 weeks	Highly Stable: No significant degradation (<5% variation) observed.
20-25°C	400 mg/mL	10 days	Moderately Stable: Concentration maintained, degradation begins after day 10.
20-25°C	0.03 mg/mL	9 days	Unstable: >10% degradation due to hydrolytic cleavage.
50-55°C	Variable	2-4 days	Rapid Degradation: Hydrolysis to Pi and Pyrophosphate (PPi).
70-75°C	Variable	2 days	Critical Failure: Complete hydrolysis to Pi, PPi, and 2',3'-cAMP.

Self-Validating Preparation Protocol

To ensure absolute scientific integrity, use the following self-validating methodology for preparing AMP-Na2 stock solutions. This protocol builds in verification steps to guarantee the absence of pre-analytical degradation.

Step 1: Solvent Preparation Use strictly ultrapure, RNase/DNase-free water (18.2 MΩ·cm). Pre-chill the solvent to 4°C to minimize thermal kinetic energy during the exothermic dissolution phase.

Step 2: Dissolution and pH Adjustment Slowly add the AMP-Na2 powder to the chilled solvent while stirring gently. Once dissolved, measure the pH. If necessary, adjust the pH to 6.8–7.2 using dilute NaOH or HCl. Causality note: AMP-Na2 naturally forms a slightly acidic solution; adjusting to neutral pH prevents acid-catalyzed auto-hydrolysis.

Step 3: Sterile Filtration Pass the solution through a 0.22 µm polyethersulfone (PES) syringe filter. This eliminates microbial contaminants that could introduce AMP deaminase or environmental phosphatases.

Step 4: Self-Validation (Quality Control) Before freezing, extract a 10 µL aliquot and analyze it via reversed-phase HPLC (UV detection at 259 nm). Validation Criteria: A single, sharp chromatographic peak confirms intact AMP. The absence of peaks at the retention times for Adenosine, IMP, or Pi validates the preparation.

Step 5: Aliquoting and Storage Divide the validated solution into single-use aliquots (e.g., 100 µL) in sterile, low-bind microcentrifuge tubes. Flash-freeze in liquid nitrogen and transfer to -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can cause localized pH shifts during ice crystal formation.

Systems & Workflows (Visualizations)

Logical relationship of AMP-Na2 degradation pathways in aqueous solutions.

Step-by-step experimental workflow for preparing stable AMP-Na2 solutions.

References

• Title: Analysis of the stability of stored adenosine 5'-monophosphate used for bronchoprovocation.
• Title: Thermal Decomposition and Prebiotic Formation of Adenosine Phosphates in Simulated Early-Earth Evaporative Settings.
• Title: Binding properties of the 5'-monophosphates of adenosine (AMP2-), inosine (IMP2-), and guanosine (GMP2-) in aqueous solution. Evidence for nucleobase-lead(II) interactions.
• Title: AMP Deaminase Inhibitors. 2. Initial Discovery of a Non-Nucleotide Transition-State Inhibitor Series.

Sources

• 1. Analysis of the stability of stored adenosine 5'-monophosphate used for bronchoprovocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Lead(II)-binding properties of the 5'-monophosphates of adenosine (AMP2-), inosine (IMP2-), and guanosine (GMP2-) in aqueous solution. Evidence for nucleobase-lead(II) interactions [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Long-Term Storage for AMP Disodium Salt

As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible enzymatic assays or signaling studies due to degraded nucleotide stocks. Adenosine 5'-monophosphate (AMP) disodium salt is a fundamental reagent, but its structural integrity is highly dependent on how it is handled and stored.

This technical guide bypasses generic advice to provide you with the mechanistic causality behind AMP degradation, field-proven troubleshooting strategies, and self-validating protocols to ensure your reagents remain pristine.

Mechanistic Principles of AMP Stability

To optimize storage, we must first understand how and why AMP degrades. AMP disodium salt is generally stable as a crystalline powder, but once introduced to environmental variables (moisture, light, pH shifts), it becomes susceptible to three primary degradation pathways:

• Aqueous Hydrolysis: The phosphate ester bond in AMP is highly reactive. In aqueous solutions, particularly under acidic or alkaline conditions, this bond undergoes hydrolysis, cleaving the molecule into adenosine and inorganic phosphate[1].

• Photolysis: Exposure to UV or strong ambient light results in the direct excitation of the ribose-phosphate moiety. This excitation breaks the 5′-C—O—P bond, yielding orthophosphate and various decomposition products[2]. Notably, this is a direct excitation event, not an energy transfer from the adenine ring[2].

• Hygroscopic Micro-Hydrolysis: In its solid form, AMP disodium salt is highly hygroscopic[3]. If cold vials are opened before equilibrating to room temperature, ambient moisture condenses on the powder. This microscopic water layer is sufficient to initiate slow hydrolysis even when returned to the freezer.

Logical relationship of AMP degradation pathways.

Quantitative Stability Data

Understanding the kinetics of AMP degradation is critical for experimental planning. The rate of hydrolysis is heavily dependent on both concentration and temperature. Below is the quantitative data summarizing these relationships[1].

Table 1: Degradation of AMP Disodium Salt Solutions at Room Temperature (20-25°C)

Concentration	Time (days)	Mean Percent Variation	Observation
0.03 mg/mL	9	> 10%	Significant degradation
0.03 mg/mL	14	> 75%	Severe loss of integrity
400 mg/mL	10	< 5%	Maintained initial concentration
400 mg/mL	> 10	N/A	Decomposition observed

Causality Note: Highly dilute solutions degrade exponentially faster than concentrated stocks due to higher relative solvent exposure and lack of self-buffering capacity.

Table 2: Hydrolysis Rate Constants of AMP Disodium Salt at 60°C

Condition	Rate Constant (k)	Implication for Storage
Acid-Catalyzed (kH)	1.62 x 10⁻⁶ M⁻¹ s⁻¹	Avoid unbuffered acidic reconstitution.
Base-Catalyzed (kOH)	4.32 x 10⁻⁶ M⁻¹ s⁻¹	Highly susceptible to alkaline degradation.
Neutral (k₀)	10⁻⁷ s⁻¹	Most stable state; use pH 7.0-7.4 buffers.

Troubleshooting & FAQs

Q1: My AMP solution lost activity in my kinase assay after being stored at 4°C for two weeks. What happened? A: At 4°C, aqueous hydrolysis is slowed but not stopped. As seen in Table 1, dilute solutions of AMP can lose over 75% of their integrity within 14 days even at room temperature[1], and 4°C only marginally extends this half-life. The phosphate ester bond was likely cleaved, leaving you with adenosine and inorganic phosphate, which will not function in an AMPK activation assay. Solution: Always store reconstituted AMP at -20°C in single-use aliquots.

Q2: I left my lyophilized AMP disodium salt powder on the benchtop overnight. Is it ruined? A: Not necessarily ruined, but its shelf-life is compromised. AMP disodium salt is highly hygroscopic[3]. Exposure to ambient humidity allows the powder to absorb moisture, initiating micro-hydrolysis. Solution: If left out, immediately desiccate the powder under a vacuum before returning it to -20°C. For critical quantitative assays, discard and use a fresh batch.

Q3: Why do storage guidelines recommend protecting AMP from light? A: Photolysis directly breaks the 5′-C—O—P bond[2]. Unlike some molecules where the aromatic ring absorbs energy and transfers it to the vulnerable bond, AMP undergoes direct excitation of the ribose-phosphate moiety when exposed to light, yielding orthophosphate[2]. Solution: Store stocks in amber vials or wrap clear tubes in foil.

Self-Validating Experimental Protocols

To ensure trustworthiness in your assays, do not assume your reagents are intact. Use the following self-validating workflow to reconstitute, store, and verify your AMP disodium salt.

Step-by-step workflow for AMP reconstitution and storage.

Protocol A: Reconstitution and Long-Term Storage

Causality-driven methodology to prevent moisture contamination and freeze-thaw degradation.

• Equilibration (Critical Step): Remove the lyophilized AMP disodium salt from the -20°C freezer and place it in a desiccator at room temperature for 30 minutes before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic powder.

• Dissolution: Reconstitute the powder in high-purity water (Milli-Q or equivalent) to a stock concentration of 10 mg/mL. Avoid using strong acidic or basic buffers, as these accelerate hydrolysis[1].

• Sterilization: Pass the solution through a 0.22 µm sterile syringe filter to remove opportunistic microbes that could enzymatically deaminate the AMP.

• Aliquoting: Divide the stock into single-use aliquots (e.g., 50 µL) in opaque or amber microcentrifuge tubes.

• Storage: Flash-freeze in liquid nitrogen (optional but recommended for maximum stability) and store at -20°C. Stock solutions handled this way are stable for up to 6 months.

Protocol B: HPLC Stability Validation Assay

A self-validating system to confirm reagent integrity prior to critical experiments.

• Instrumentation Setup: Equip a standard HPLC system with a UV detector set to 257 nm (the characteristic UV absorption maximum for the adenine moiety)[4].

• Column Selection: Utilize a reversed-phase C18 column[1].

• Mobile Phase: Prepare an isocratic elution using a neutral phosphate buffer (pH 7.0) and an organic modifier like methanol (e.g., 95:5 Buffer:Methanol)[1].

• Sample Prep: Thaw one AMP aliquot on ice. Dilute to 1 mg/mL using the mobile phase.

• Validation: Inject the sample. Intact AMP will elute as a single sharp peak. The presence of secondary peaks (specifically adenosine or inosine) indicates hydrolysis or deamination[1]. If the secondary peaks account for >5% of the total area under the curve (AUC), discard the stock.

References

• Grokipedia. "Adenosine monophosphate." Available at:[Link]

• ResearchGate. "Photolysis and hydrolysis of adenosine 5′-phosphates." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CAS 4578-31-8: Adenosine 5′-monophosphate disodium [cymitquimica.com]
• 4. Adenosine monophosphate — Grokipedia [grokipedia.com]

troubleshooting low solubility of disodium adenosine 5'-phosphate at physiological pH

Welcome to the Technical Support Center. As researchers and drug development professionals, you demand robust, reproducible assays. Disodium adenosine 5'-phosphate (AMP-Na₂) is a fundamental nucleotide used in kinase assays (e.g., AMPK activation), metabolic profiling, and enzymatic syntheses. While generally highly soluble in pure water, researchers frequently encounter unexpected precipitation, cloudiness, or signal dropout when introducing AMP-Na₂ into physiological buffers at pH 7.4.

This guide provides an in-depth, mechanistic analysis of AMP-Na₂ solubility behavior, followed by field-proven troubleshooting FAQs and self-validating experimental protocols.

Mechanistic Overview: The Solubility Paradox

AMP-Na₂ is a highly polar molecule, demonstrating excellent solubility in deionized water (≥10 mg/mL)[1]. However, its behavior in physiological buffers is governed by its ionization state. AMP possesses three ionizable groups with approximate pKa values of 0.9 (primary phosphate), 3.8 (adenine ring), and 6.1–6.2 (secondary phosphate)[2],[3].

At a physiological pH of 7.4, the secondary phosphate is fully deprotonated, meaning AMP exists predominantly as a dianion (AMP²⁻)[3]. This dianionic state is thermodynamically primed to undergo electrostatic interactions with solvent constituents. When introduced to complex buffers containing divalent cations or high sodium concentrations, the thermodynamic solubility product ( Ksp​ ) of the resulting complexes is easily breached, leading to rapid micro-precipitation[4],[5].

Frequently Asked Questions (FAQs)

Q1: My AMP-Na₂ powder dissolves perfectly in water, but instantly turns cloudy when added to my kinase assay buffer (pH 7.4). Why does this happen? Answer: This is a classic case of divalent cation chelation. Physiological and kinase assay buffers typically contain magnesium (Mg²⁺) or calcium (Ca²⁺) to support enzymatic activity. The AMP²⁻ dianion strongly coordinates with these divalent cations[4]. The resulting metal-nucleotide complexes (e.g., Mg-AMP) possess a significantly lower solubility limit than the disodium salt[5]. If the localized concentration of AMP and Mg²⁺ exceeds the Ksp​ of the complex during mixing, irreversible nucleation and precipitation occur.

Q2: I am using a standard PBS buffer without Mg²⁺ or Ca²⁺, yet I still see precipitation at high AMP concentrations. What is the mechanism here? Answer: This is driven by the Common-Ion Effect . Phosphate-Buffered Saline (PBS) contains a high concentration of sodium ions (typically 137 mM NaCl). Because AMP is introduced as a disodium salt, the massive excess of Na⁺ in the solvent shifts the dissolution equilibrium backward (Le Chatelier's principle), effectively "salting out" the AMP-Na₂ and drastically reducing its maximum solubility threshold.

Q3: Does the temperature of my buffer affect AMP-Na₂ stability? Answer: Yes. Thermodynamic solubility is highly temperature-dependent. Researchers often keep physiological buffers on ice (4°C) to preserve enzyme integrity. However, the solubility of AMP-Na₂ and its metal complexes drops exponentially at lower temperatures. A solution that is perfectly clear at room temperature (25°C) may spontaneously precipitate when chilled.

Quantitative Data: Solubility & Stability Matrix

To assist in experimental design, the following table summarizes the expected solubility behavior of AMP-Na₂ across common laboratory environments.

Solvent / Buffer System	Temp	Expected Solubility	Precipitation Risk	Primary Mechanistic Cause
ddH₂O (pH ~7.0)	25°C	> 10 mg/mL	Low	N/A (Optimal hydration)
PBS (pH 7.4, 137 mM Na⁺)	25°C	~ 5 mg/mL	Moderate	Common-Ion Effect (Na⁺ excess)
Tris-HCl + 10 mM MgCl₂	25°C	< 2 mg/mL	High	Mg-AMP Complexation
Krebs-Ringer (Ca²⁺/Mg²⁺)	4°C	< 0.5 mg/mL	Very High	Ca/Mg Chelation + Cold Kinetics

Logical & Workflow Visualizations

The following diagrams illustrate the physicochemical causes of precipitation and the optimized workflow to bypass these issues.

Caption: Logical relationship mapping the primary physicochemical causes of AMP-Na2 precipitation.

Caption: Step-by-step experimental workflow for preparing AMP-Na2 solutions to prevent precipitation.

Step-by-Step Methodology: Optimized AMP-Na₂ Stock & Buffer Preparation

To ensure absolute reproducibility, do not dissolve AMP-Na₂ powder directly into complex physiological buffers. Use the following self-validating protocol to separate the hydration phase from the metal-coordination phase.

Phase 1: Stock Preparation (100 mM)

• Primary Reconstitution: Weigh the required mass of AMP-Na₂ and dissolve it completely in sterile, double-distilled water (ddH₂O) at room temperature.

  • Causality: Dissolving in pure water ensures rapid, unhindered hydration of the sodium salt without competing ions forcing premature nucleation.

• pH Verification: Measure the pH of the stock solution. Adjust to exactly 7.4 using dilute NaOH or HCl.

  • Causality: Because the pKa of the secondary phosphate is ~6.2[2], ensuring the pH is strictly >7.0 guarantees a uniform dianionic state[3], preventing unpredictable zwitterionic aggregation.

• Filtration & Storage: Filter the solution through a 0.22 µm Polyethersulfone (PES) membrane. Aliquot into single-use tubes and store at -20°C[1].

  • Causality: PES membranes exhibit low nucleotide binding. Single-use aliquots prevent freeze-thaw cycles, which create transient concentration gradients that can induce irreversible crystallization.

Phase 2: Assay Buffer Integration (The "Order of Addition" Rule)

• Dilution: Add the required volume of the 100 mM AMP-Na₂ stock into your base assay buffer (e.g., Tris or HEPES) before adding any divalent cations.

• Temperature Control: Ensure the buffer is at room temperature (20–25°C) during mixing.

• Divalent Cation Addition: Under continuous, gentle vortexing, add your Mg²⁺ or Ca²⁺ salts as the absolute last component.

  • Causality: Adding divalent cations last ensures they are introduced into a highly dilute AMP environment. This prevents localized concentration spikes that would otherwise breach the Ksp​ of the Mg-AMP complex[5].

• Self-Validation Check: Visual inspection is insufficient for detecting micro-precipitates. Transfer 1 mL of the final buffer to a cuvette and measure the optical density at 600 nm (OD₆₀₀).

  • Validation Metric: An OD₆₀₀ < 0.01 confirms a true solution. An OD₆₀₀ > 0.05 indicates micro-precipitation; if this occurs, gently warm the solution to 30°C for 5 minutes and re-measure.

References

• Adenosine 5'-Monophosphate, Disodium Salt - Sigma-Aldrich . Source: sigmaaldrich.com. 1

• Adenosine 5'-monophosphate | 61-19-8 - ChemicalBook . Source: chemicalbook.com. 2

• Adenosine monophosphate - Grokipedia . Source: grokipedia.com. 3

• Stabilities and Structures of Metal Ion Complexes of Adenosine 5'-O-Thiomonophosphate (AMPS2-) in Comparison with Those of Its Parent Nucleotide (AMP2-) in Aqueous Solution | Journal of the American Chemical Society . Source: acs.org. 4

• Study of Ca−ATMP Precipitation in the Presence of Magnesium Ion . Source: researchgate.net. 5

Sources

• 1. Adenosine 5 -Monophosphate, Disodium Salt [sigmaaldrich.com]
• 2. Adenosine 5'-monophosphate | 61-19-8 [chemicalbook.com]
• 3. Adenosine monophosphate — Grokipedia [grokipedia.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

improving cellular uptake of adenosine monophosphate disodium in vitro

Technical Support Center: Enhancing In Vitro Cellular Uptake of Adenosine Monophosphate (AMP) Disodium

Welcome to the Application Support Center for nucleotide delivery. As a Senior Application Scientist, I frequently consult with research teams struggling to achieve meaningful intracellular concentrations of adenosine monophosphate (AMP) disodium in vitro. Delivering highly charged, hydrophilic small molecules across a lipophilic cell membrane requires precise biophysical manipulation.

This guide provides mechanistic troubleshooting, validated protocols, and structural insights to help you bypass cellular barriers and optimize your in vitro delivery workflows.

Section 1: The Biophysical Barriers to AMP Uptake

Q: I am adding AMP disodium directly to my cell culture media, but downstream mass spectrometry shows no increase in intracellular AMP. What is happening?

A: You are encountering two fundamental biophysical barriers that make passive diffusion of AMP disodium nearly impossible:

• Electrostatic Repulsion: At physiological pH, AMP disodium dissociates into a highly hydrophilic AMP anion. The mammalian cell membrane, composed of a lipophilic phospholipid bilayer, electrostatically repels this negatively charged phosphate backbone.

• Enzymatic Degradation: Fetal bovine serum (FBS) in your media, as well as the cell surfaces themselves, express robust ectonucleotidases (such as CD73). These enzymes rapidly dephosphorylate extracellular AMP into adenosine before it can reach the membrane ()[1]. While adenosine can enter the cell via equilibrative nucleoside transporters (ENTs), it must be re-phosphorylated by intracellular kinases to become AMP again, which confounds your ability to measure direct, intact AMP uptake.

Fig 1: Extracellular barriers to AMP disodium and LNP-mediated endocytic bypass.

Section 2: Formulation Strategies & Troubleshooting

Q: If passive diffusion is out, what is the most effective vehicle for intact AMP delivery?

A: Lipid Nanoparticles (LNPs) utilizing ionizable lipids are currently the gold standard. Unlike traditional cationic liposomes (e.g., DOTAP) which rely on permanent positive charges that can cause severe cytotoxicity, ionizable LNPs dynamically change their charge based on pH ()[2]. By encapsulating AMP within an LNP, you protect the nucleotide from ectonucleotidase degradation and force cellular entry via macropinocytosis or clathrin-mediated endocytosis ()[3].

Quantitative Comparison of AMP Delivery Vehicles

Delivery System	Encapsulation Efficiency (%)	Cytotoxicity (Cell Viability %)	Cargo Capacity	Mechanism of Cellular Entry
Naked AMP Disodium	N/A	>95%	N/A	Transporter-dependent (Poor)
Cationic Liposomes (DOTAP)	25 - 40%	60 - 75%	Moderate	Electrostatic fusion / Endocytosis
Ionizable LNPs	70 - 90%	>85%	High	Macropinocytosis / Endocytosis
Cell-Penetrating Peptides	15 - 30%	50 - 65%	Low	Direct translocation / Endocytosis

Q: My LNP encapsulation efficiency for AMP disodium is below 20%. How do I improve this?

A: AMP is a small molecule with a single phosphate group, meaning it has far fewer negative charges per molecule than mRNA or siRNA to drive electrostatic complexation ()[4]. To troubleshoot:

• Optimize the N/P Ratio: Calculate the ratio of amine (N) groups on your ionizable lipid to the phosphate (P) groups on AMP. Try a higher N/P ratio (e.g., 10:1 to 20:1) to drive complexation.

• Strict Buffer Control: Ensure your aqueous phase is strictly buffered at pH 4.0 (e.g., 50 mM Citrate buffer). If the pH drifts upward during mixing, the lipids will prematurely neutralize and fail to trap the AMP.

Section 3: Validated Workflows & Protocols

To guarantee reproducibility, every protocol in your lab must act as a self-validating system. Below are the definitive methodologies for formulating AMP-LNPs and proving their successful intracellular delivery.

Protocol 1: Microfluidic Formulation of AMP-Loaded LNPs

Causality Focus: Rapid, chaotic advection via microfluidics ensures lipids precipitate uniformly around the AMP molecules as the solvent polarity changes, creating monodisperse nanoparticles.

• Aqueous Phase Preparation: Dissolve AMP disodium in 50 mM Citrate Buffer, pH 4.0. Why? The acidic environment ensures the ionizable lipids become fully protonated (positively charged) upon mixing.

• Organic Phase Preparation: Dissolve your lipid mixture (Ionizable Lipid, DSPC, Cholesterol, PEG-Lipid at a 50:10:38.5:1.5 molar ratio) in 100% Ethanol.

• Microfluidic Mixing: Mix the aqueous and organic phases at a 3:1 flow rate ratio (Aqueous:Organic) using a microfluidic mixer at a total flow rate of 12 mL/min.

• Dialysis & Neutralization: Immediately dialyze the resulting mixture against 1X PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette. Why? Dialysis removes the cytotoxic ethanol and raises the pH to 7.4. This neutralizes the surface of the LNP, locking its structure and preventing cell membrane rupture during in vitro application.

Fig 2: Step-by-step microfluidic formulation workflow for AMP-loaded LNPs.

Protocol 2: Self-Validating Intracellular AMP Quantification via LC-MS/MS

Causality Focus: How do you prove the AMP inside the cell was delivered intact, rather than degraded to adenosine extracellularly and re-synthesized inside? We achieve this self-validation by utilizing AOPCP, a competitive inhibitor of CD73.

• Enzyme Inhibition: Pre-incubate your target cells with 50 µM AOPCP for 30 minutes prior to transfection. Why? This shuts down the extracellular conversion of AMP to adenosine. If intracellular AMP still rises post-transfection, it definitively proves the LNP delivered intact AMP.

• Transfection: Add the AMP-loaded LNPs to the culture media. Incubate for 4 to 6 hours.

• Metabolic Arrest: Aspirate the media and immediately wash the cells 3x with ice-cold PBS. Why? Cold temperatures instantly halt intracellular kinase/phosphatase activity, freezing the dynamic AMP/ATP ratio so your measurement reflects the exact moment of lysis.

• Extraction: Add 0.5 M ice-cold perchloric acid (PCA) directly to the cell monolayer. Why? PCA rapidly lyses the cell membrane and precipitates structural proteins, leaving only small nucleotide metabolites in the supernatant.

• Neutralization: Collect the lysate, centrifuge at 14,000 x g for 10 minutes at 4°C, and neutralize the supernatant with 2M KOH.

• Quantification: Analyze the supernatant via LC-MS/MS using a porous graphitic carbon (PGC) column, monitoring the 346.1 → 134.1 m/z transition for AMP.

References

• Nucleotides Entrapped in Liposome Nanovesicles as Tools for Therapeutic and Diagnostic Use in Biomedical Applications Pharmaceutics (via PMC) URL:[Link]

• Nanotech meets antibiotics: nucleotide antibiotics delivered by lipid nanoparticles Frontiers in Cellular and Infection Microbiology URL:[Link]

• Mechanisms of Nucleotide Trafficking during siRNA Delivery to Endothelial Cells using Perfluorocarbon Nanoemulsions Biomaterials (via PMC) URL:[Link]

• Adenosine-Associated Delivery Systems Journal of Controlled Release (via PMC) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Nanotech meets antibiotics: nucleotide antibiotics delivered by lipid nanoparticles [frontiersin.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

reducing background noise in disodium adenosine 5'-phosphate fluorescence assays

An Application Scientist's Guide to Minimizing Background Noise in Disodium Adenosine 5'-Phosphate (Na2ADP) Fluorescence Assays

Introduction: The Challenge of the Signal-to-Noise Ratio

Disodium adenosine 5'-phosphate (Na2ADP) is a critical product in numerous enzymatic reactions, particularly those involving kinases and ATPases. Its accurate quantification is paramount for kinase inhibitor screening and studying enzyme kinetics. Fluorescence-based assays offer a sensitive and continuous method for this purpose, typically employing a coupled enzyme system where the production of ADP is linked to the generation of a highly fluorescent molecule or the consumption of a fluorescent substrate.

However, the sensitivity of fluorescence detection is a double-edged sword. Any unintended fluorescence in the system—collectively termed "background noise"—can obscure the true signal, leading to reduced assay sensitivity, poor Z'-factors, and inaccurate data interpretation. This guide serves as a technical support center for researchers, scientists, and drug development professionals to diagnose and mitigate the common sources of background noise in Na2ADP fluorescence assays, ensuring data integrity and reliability.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of a coupled-enzyme fluorescence assay for ADP?

Most ADP fluorescence assays are indirect. They use a series of coupled enzymatic reactions to link the amount of ADP produced to a change in fluorescence. A common pathway involves:

• ADP Conversion: Pyruvate kinase (PK) uses phosphoenolpyruvate (PEP) to convert the ADP generated by the primary enzyme (your kinase of interest) back into ATP. This reaction produces pyruvate.

• Signal Generation: Lactate dehydrogenase (LDH) then reduces the pyruvate to lactate, a reaction that simultaneously oxidizes a fluorescent cofactor, typically the reduced form of nicotinamide adenine dinucleotide (NADH), to the non-fluorescent NAD+.

• Detection: The rate of decrease in NADH fluorescence, measured at its emission maximum (≈450-470 nm) following excitation (≈340-360 nm), is directly proportional to the amount of ADP produced.[1][2]

It is the intrinsic fluorescence of components like NADH that makes these assays susceptible to background from various sources.

Q2: What are the primary categories of background fluorescence?

Understanding the origin of the noise is the first step to eliminating it. Background sources can be grouped into four main categories:

• Reagent-Based Background: Caused by fluorescent impurities in buffers, enzymes, or substrates, or the inherent fluorescence of the probe itself.[3][4]

• Sample-Based Background (Autofluorescence): Intrinsic fluorescence from biological components within the sample, such as cell lysates or tissue homogenates.[5][6] Common culprits are the metabolic cofactors NADH and FAD.[1][7]

• Instrument- and Labware-Based Background: Fluorescence originating from microplates, instrument optics, or dust and debris.[6][8]

• Compound-Based Background: Test compounds, particularly in high-throughput screening (HTS), can be intrinsically fluorescent and interfere with the assay readout.[8][9]

Q3: Why are "No-Enzyme" and "No-Substrate" controls non-negotiable?

These controls are essential for diagnosing the source of background noise.

• "No-Enzyme" Control (Primary Enzyme Omitted): This well contains all assay components (including the coupling enzymes and NADH) and your test compound, but not the kinase/ATPase you are studying. A high signal here indicates that the background is independent of your primary enzymatic reaction. It points toward issues with reagent contamination, compound interference, or sample autofluorescence.[8]

• "No-Substrate" Control (Primary Substrate Omitted): This control helps identify any potential ATPase activity contaminating your primary enzyme preparation, which would generate ADP and thus a false-positive signal.

Part 2: Systematic Troubleshooting Guide

This section is designed as a decision-making tool. Identify the problem you are observing and follow the diagnostic steps.

Problem: High Background Signal in ALL Wells (Including "No-Enzyme" Controls)

This pattern suggests a systemic issue with one or more of the assay's core components or the measurement conditions.

Contaminants in water, buffers, or even culture media can fluoresce at the same wavelengths as your probe.[3][8] Components like phenol red and fetal bovine serum (FBS) in cell culture media are known to increase background fluorescence.[5]

• Diagnostic Protocol:

  • Run a "Buffer/Reagents Only" control containing everything except your biological sample and primary enzyme.

  • If this signal is high, systematically omit one component at a time (e.g., coupling enzymes, NADH) to pinpoint the source.

• Solutions:

  • Prepare all buffers with fresh, high-purity (18 MΩ·cm) water.

  • If using cell-based assays, switch to a phenol red-free medium or an optically clear imaging buffer like FluoroBrite™ for the final measurement step.[5][8]

  • Consider photobleaching your buffers by exposing them to the excitation light source before adding them to the assay, which can reduce the background from fluorescent impurities.[4]

Standard polystyrene plates, especially black-walled plates, can exhibit significant autofluorescence. The choice of plate material is critical for sensitive fluorescence assays.

• Diagnostic Protocol:

  • Measure the fluorescence of an empty well on your plate.

  • Measure a well containing only high-purity water or your assay buffer.

• Solutions:

  • Switch to low-fluorescence plates, such as those with glass or cyclic olefin copolymer (COC) bottoms.[8]

  • For adherent cells, use bottom-reading instruments to minimize excitation of fluorescent components in the supernatant above the cells.[5]

Excessively high gain (or sensitivity) settings on the plate reader can amplify low-level background noise, reducing the signal-to-noise ratio.

• Diagnostic Protocol:

  • Review the dynamic range of your assay. The signal from your positive control (high ADP conversion) should be well below the detector's saturation point.

• Solutions:

  • Reduce the gain setting. The goal is to find a setting where the background is low but the specific signal is still robustly detected.

  • Optimize the number of flashes or integration time to average out random noise without causing significant photobleaching.

Problem: High Background Only in Wells with Biological Samples

If your "No-Enzyme" controls look good but wells containing cell lysates or tissue homogenates have high background, the issue lies within the sample itself.

Cells are rich in endogenous fluorophores. The most significant contributors in the blue-green spectral region are NADH and FAD.[1][7] Since many ADP assays rely on monitoring NADH fluorescence, this creates a direct and significant interference.

• Diagnostic Protocol:

  • Prepare a "Sample Only" control well containing your cell lysate in buffer but without any of the assay's fluorescent reagents (e.g., no exogenous NADH).

  • Measure the fluorescence at the assay's excitation/emission wavelengths. This value represents the intrinsic autofluorescence of your sample.

• Solutions:

  • Spectral Shift: The most effective solution is to move away from NADH-based assays. Use an assay system that employs a red-shifted fluorophore (e.g., producing resorufin, which emits at ~585 nm). The autofluorescence from cellular components is significantly lower in the red part of the spectrum.[5]

  • Background Subtraction: If you must use an NADH-based assay, you can measure the autofluorescence of each sample in a parallel well and subtract it. However, this can increase variability.

  • Sample Dilution: Dilute your sample as much as possible while still retaining sufficient enzyme activity to generate a detectable signal. This will proportionally reduce the autofluorescence.

Precipitated proteins or lipids in your sample can cause light scattering, which may be incorrectly measured as fluorescence by the plate reader, leading to artificially high readings.[9][10]

• Diagnostic Protocol:

  • Visually inspect your samples for turbidity or precipitates after addition to the assay plate.

• Solutions:

  • Centrifuge your samples (e.g., cell lysates) at high speed (e.g., >10,000 x g for 10 minutes at 4°C) to pellet insoluble material before adding the supernatant to the assay.

  • Include a non-ionic detergent like Triton™ X-100 (at a low concentration, e.g., 0.01%) in your lysis buffer to improve protein solubility and reduce aggregation.[11]

Part 3: Protocols and Visualization for Background Reduction

Workflow for Diagnosing High Background

The following diagram illustrates a logical workflow for systematically identifying the source of high background noise.

A logical workflow for troubleshooting high background noise.

Sources of Signal vs. Noise

This diagram conceptualizes the components contributing to the total measured fluorescence, distinguishing the desired signal from unwanted noise.

Conceptual diagram of specific signal vs. background noise sources.

Protocol: Titration of a Fluorescent Probe/Substrate (e.g., NADH)

Using an excessively high concentration of a fluorescent substrate not only increases costs but can also elevate the background signal, thereby compressing the dynamic range of the assay.

Objective: To determine the minimal concentration of NADH required to support the maximum reaction velocity without unnecessarily increasing background fluorescence.

Methodology:

• Prepare ADP Standard Curve: Prepare a serial dilution of ADP in assay buffer, ranging from your expected maximum concentration down to zero.

• Set up Titration Plate: In a microplate, add the coupling enzymes (PK/LDH) and PEP to all wells.

• Add NADH Dilutions: Add different final concentrations of NADH to separate sets of wells (e.g., 200 µM, 100 µM, 50 µM, 25 µM, 10 µM).

• Initiate Reaction: Add the ADP standards to the corresponding wells to initiate the reaction.

• Measure Fluorescence: Immediately begin kinetic readings on a fluorescence plate reader (Excitation: ~340 nm, Emission: ~450 nm).

• Analyze Data: For each NADH concentration, calculate the initial reaction velocity (slope of fluorescence decrease) for each ADP standard. Plot the velocity vs. ADP concentration.

• Select Optimal Concentration: Choose the lowest NADH concentration that still provides a robust and linear response across your desired ADP detection range. This concentration offers the best balance between signal intensity and low background.

Data Summary: Key Controls for Troubleshooting

Control Name	Purpose	Components Included	Components Excluded	High Signal Implies...
No-Enzyme Control	To measure background independent of the primary reaction.	Buffer, Substrates, Coupling Enzymes, Sample/Compound	Primary Enzyme	Reagent/buffer contamination, sample autofluorescence, or compound interference.[8]
Reagents-Only Control	To isolate background from the assay reagents themselves.	Buffer, Substrates, Coupling Enzymes	Primary Enzyme, Sample, Compound	Contamination or inherent fluorescence of one or more assay reagents.[3]
Sample-Only Control	To quantify the intrinsic autofluorescence of the biological sample.	Buffer, Sample	All other assay reagents	The biological sample is a significant source of background noise.[5][6]
Compound-Only Control	To measure the intrinsic fluorescence of a test compound.	Buffer, Compound	All other assay reagents	The test compound is interfering with the assay readout.[6][8]

References

• Evaluating Cell Metabolism Through Autofluorescence Imaging of NAD(P)H and FAD - PMC. (n.d.).
• NADH-FAD Autofluorescence Properties. (n.d.).
• Establishing and optimizing a fluorescence polariz
• Metabolic Imaging by FLIM. (n.d.). Becker & Hickl GmbH.
• Two-Photon-Excited FLIM of NAD(P)H and FAD—Metabolic Activity of Fibroblasts for the Diagnostics of Osteoimplant Survival. (2024). MDPI.
• NADH (a) and FAD (b) absorption and fluorescence spectra. (n.d.).
• Background Reducers for Improved Fluorescent Stains. (2020). Biotium.
• How to reduce autofluorescence in cell-based assays. (n.d.). BMG LABTECH.
• Reduction of Luminescent Background in Ultrasensitive Fluorescence Detection by Photobleaching. (n.d.). Analytical Chemistry.
• How to reduce background fluorescence in Ddao-C6 assays. (n.d.). Benchchem.
• What troubleshooting is recommended if the background signal is very high?. (n.d.). PCR Biosystems.
• Noise in ADP Glo assay?. (2019).
• Maximizing the Precision and Accuracy of a Multi-Channel Pipettor to Optimize Inhibition Data from a Kinase Assay. (n.d.).
• Chemical Basis for Analyte Assays and Common Interferences. (2023). Clinical Tree.
• Background in Fluorescence Imaging. (n.d.). Thermo Fisher Scientific.

• Technical Support Center: Troubleshooting High Background in Advanced Immunofluorescence. (n.d.). Benchchem. [Link]

• ADP-Glo™ Kinase Assay Technical Manual #TM313. (n.d.).
• ADP-Glo: A Bioluminescent and Homogeneous ADP Monitoring Assay for Kinases. (2015).
• ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases. (2009). PubMed.
• On-chip background noise reduction for cell-based assays in droplets. (n.d.). RSC Publishing.
• Assay Interference: A Brief Review and Helpful Hints. (n.d.). Sun Diagnostics.
• Immunofluorescence Troubleshooting. (2020).
• Elisa troubleshooting tips – High background. (n.d.). Blog | ARP American Research Products, Inc.
• reducing background noise in enzymatic assays with Profenofos. (n.d.). Benchchem.
• Determination of adenosine disodium triphosphate (ATP) using norfloxacin–Tb 3+ as a fluorescence probe by spectrofluorimetry. (n.d.).
• Interference in autoanalyzer analysis - PMC. (n.d.).
• A novel fluorescence-based assay for the rapid detection and quantification of cellular deoxyribonucleoside triphosphates - PMC. (n.d.).
• Interferences in quantitative immunochemical methods. (2009). Biochemia Medica.
• MOST COMMON INTERFERENCES IN IMMUNOASSAYS. (n.d.). Semantic Scholar.
• How to get rid of the background noise for EdU proliferation assay?. (2019).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bmglabtech.com [bmglabtech.com]
• 6. 蛍光イメージングにおけるバックグラウンド | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Two-Photon-Excited FLIM of NAD(P)H and FAD—Metabolic Activity of Fibroblasts for the Diagnostics of Osteoimplant Survival [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. clinicalpub.com [clinicalpub.com]
• 10. sundiagnostics.us [sundiagnostics.us]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of Disodium Adenosine 5'-Phosphate (ADP-Na₂)

Welcome to the technical support center for the purification of disodium adenosine 5'-phosphate (ADP-Na₂). This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with degraded ADP-Na₂ samples. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you restore the purity and integrity of your ADP-Na₂ for reliable experimental outcomes.

Introduction: The Challenge of ADP-Na₂ Degradation

Disodium adenosine 5'-phosphate is a critical nucleotide in numerous biological processes. However, its susceptibility to degradation through hydrolysis and enzymatic activity can lead to the accumulation of impurities, primarily Adenosine 5'-monophosphate (AMP) and Adenosine. A common related impurity from synthesis or degradation of ATP is Adenosine 5'-triphosphate (ATP).[1][2] These impurities can significantly impact experimental results, making their removal essential. This guide provides a comprehensive overview of the causes of ADP-Na₂ degradation and robust methods for its purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of ADP-Na₂?

A1: The main degradation products of ADP-Na₂ are Adenosine 5'-monophosphate (AMP) and adenosine, formed through the hydrolysis of the phosphate bonds.[2] ATP is also a common impurity that can arise from the degradation of ATP to ADP.[1] Other related impurities can include hypoxanthine, inosine, and adenine.

Q2: How can I assess the purity of my ADP-Na₂ sample?

A2: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for assessing the purity of ADP-Na₂.[3][4] Specifically, reversed-phase (RP-HPLC) or ion-exchange chromatography can effectively separate ADP from its degradation products like ATP and AMP.[4][5] Detection is typically performed using UV absorbance at approximately 254-260 nm.[4]

Q3: What are the optimal storage conditions for ADP-Na₂ to minimize degradation?

A3: To minimize degradation, solid ADP-Na₂ should be stored at -20°C under desiccated conditions.[6] Aqueous solutions of ADP-Na₂ are less stable and their stability is pH-dependent. For short-term storage, solutions should be kept at 4°C. For longer-term storage, it is advisable to aliquot and freeze solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Q4: What causes the degradation of ADP-Na₂ in solution?

A4: The degradation of ADP-Na₂ in solution is primarily due to non-enzymatic hydrolysis, which is accelerated by non-neutral pH and elevated temperatures.[1][7][8] The presence of contaminating enzymes, such as phosphatases, can also lead to rapid degradation.

Troubleshooting Guide for ADP-Na₂ Purification

This section addresses common issues encountered during the purification of degraded ADP-Na₂ samples.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor separation of ADP and ATP in Ion-Exchange Chromatography	- Inadequate gradient slope- Incorrect buffer pH- Column overloading	- Optimize the salt gradient to be shallower, increasing the elution time and improving resolution.- Adjust the pH of the mobile phase to enhance the charge difference between ADP and ATP.[9]- Reduce the amount of sample loaded onto the column.
Co-elution of ADP and AMP	- Insufficient column resolution- Inappropriate stationary phase	- Use a high-resolution anion exchange column with a smaller particle size.[10]- Ensure the use of a strong anion exchanger, such as a quaternary ammonium-based resin (e.g., Dowex 1 or Amberlite IRA-400), which provides better separation of similarly charged molecules.[11]
Low recovery of ADP after purification	- Irreversible binding to the column- Precipitation of ADP during the process- Degradation during purification	- Ensure the final salt concentration in the elution buffer is sufficient to elute all bound ADP.- Check the solubility of ADP in your buffer system and avoid conditions that may lead to precipitation.[12]- Perform purification steps at low temperatures (4°C) to minimize degradation.
Presence of unknown peaks in the final product	- Contaminants from reagents or water- Leaching from the chromatography column	- Use high-purity, HPLC-grade reagents and water.- Thoroughly wash and regenerate the chromatography column according to the manufacturer's instructions.
Enzymatic purification is incomplete	- Insufficient enzyme concentration- Non-optimal reaction conditions (pH, temp)- Presence of enzyme inhibitors	- Increase the concentration of the enzyme (e.g., apyrase) and optimize the incubation time.- Ensure the reaction buffer pH and temperature are optimal for the specific enzyme being used.- Check for and remove any potential enzyme inhibitors from the sample.

Purification Protocols

Here we provide detailed, step-by-step protocols for the most effective methods of purifying degraded ADP-Na₂ samples.

Protocol 1: Purification by Anion-Exchange Chromatography

This method separates nucleotides based on their net negative charge. ATP, with three phosphate groups, will bind most tightly to the anion-exchange resin, followed by ADP (two phosphate groups), and then AMP (one phosphate group).

Materials:

• Strong anion-exchange resin (e.g., Dowex 1x8, Amberlite IRA-400)

• Low-salt buffer (Buffer A): 20 mM Tris-HCl, pH 8.0

• High-salt buffer (Buffer B): 20 mM Tris-HCl, 1 M NaCl, pH 8.0

• Degraded ADP-Na₂ sample

• Chromatography column and system (e.g., FPLC or HPLC)

Workflow Diagram:

Sources

• 1. kindai.repo.nii.ac.jp [kindai.repo.nii.ac.jp]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of Adenosine phosphate disodium on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic treatment to eliminate the extracellular ATP for improving the detectability of bacterial intracellular ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. purolite.com [purolite.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. US3493558A - Purification of adenosine triphosphate - Google Patents [patents.google.com]
• 12. hamptonresearch.com [hamptonresearch.com]

Technical Support Center: Overcoming Matrix Effects in AMP-Na2 Plasma Quantification

Welcome to the Bioanalytical Troubleshooting Center. As a Senior Application Scientist, I frequently encounter challenges regarding the LC-MS/MS quantification of highly polar, endogenous nucleotides like disodium adenosine 5'-phosphate (AMP-Na2).

Quantifying AMP in plasma is notoriously difficult due to three compounding factors: its extreme hydrophilicity, the severe ion suppression caused by co-eluting plasma phospholipids, and the absence of a true "blank" matrix due to endogenous baseline levels. This guide provides mechanistic explanations and self-validating protocols to help you engineer a robust, interference-free assay.

Section 1: Mechanistic Understanding of Matrix Effects

Q: Why does my AMP-Na2 signal disappear when injecting plasma extracts compared to neat standards?

A: This is the hallmark of Electrospray Ionization (ESI) ion suppression. AMP is a highly polar molecule that typically elutes in the void volume of standard reversed-phase (C18) chromatography. Unfortunately, this is exactly where high concentrations of endogenous salts and early-eluting lysophosphatidylcholines (LPCs) elute.

In the ESI source, these highly surface-active phospholipids monopolize the surface of the charged droplets. Because ESI is a surface-dependent process, the phospholipids physically exclude the polar AMP molecules from the droplet surface, preventing them from acquiring a charge and entering the gas phase[1].

Mechanism of ESI ion suppression by endogenous plasma phospholipids.

Section 2: Sample Preparation Workflows

Q: Is standard protein precipitation (PPT) sufficient for AMP plasma extraction?

A: No. While PPT effectively removes macroscopic proteins, it leaves behind >90% of plasma phospholipids. Furthermore, because AMP is highly polar, it cannot be extracted via traditional Liquid-Liquid Extraction (LLE) using non-polar solvents. The optimal solution is Weak Anion Exchange (WAX) Solid Phase Extraction (SPE) [2]. WAX exploits the negatively charged phosphate group of AMP, allowing you to use aggressive organic washes to strip away neutral and cationic lipids before eluting the purified nucleotide.

Quantitative Comparison of Sample Preparation Strategies

Extraction Method	Phospholipid Removal	AMP Recovery	Matrix Factor (MF)*	Throughput
Protein Precipitation (PPT)	< 10%	85 - 95%	40 - 50% (Severe Suppression)	High
Liquid-Liquid Extraction (LLE)	> 90%	< 10% (AMP is too polar)	N/A	Low
WAX-SPE (Recommended)	> 95%	80 - 90%	90 - 105% (Minimal Effect)	Medium
Phospholipid Removal Plates	> 90%	60 - 75%	85 - 95%	High

*Matrix Factor (MF) = 100% indicates no matrix effect. <85% indicates significant ion suppression.

Protocol 1: WAX-SPE Methodology for AMP Isolation

This protocol is designed as a self-validating system to ensure complete phospholipid removal while maximizing AMP recovery.

• Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 50 mM ammonium acetate buffer (pH 5.5). Causality: Adjusting the pH to 5.5 ensures the WAX resin (pKa ~8.0) is fully protonated (positively charged) and the AMP phosphate group (pKa ~6.5) is negatively charged, maximizing ionic binding.

• Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL 50 mM ammonium acetate (pH 5.5) through the WAX cartridge.

• Loading: Load the diluted plasma sample onto the cartridge.

• Wash 1 (Aqueous): Wash with 1 mL of 2% formic acid in water. Causality: This low-pH wash removes cationic peptides and basic impurities without disrupting the strong anion-exchange bond between AMP and the WAX resin.

• Wash 2 (Organic): Wash with 1 mL of 100% MeOH. Causality: This is the critical step for overcoming matrix effects. The high organic content washes away strongly bound hydrophobic phospholipids.

• Elution: Elute AMP with 1 mL of 5% ammonium hydroxide in MeOH. Causality: The high pH (>10) neutralizes the WAX resin, breaking the ionic bond and releasing the AMP into the collection tube.

• Reconstitution: Evaporate under N2 gas at 40°C and reconstitute in the initial LC mobile phase.

• Self-Validation Check: Spike a known concentration of 13C,15N -AMP into a blank plasma extract after extraction, and compare its peak area to a neat standard. An MF between 0.85 and 1.15 validates that the wash steps successfully eliminated matrix suppressors.

Weak Anion Exchange (WAX) SPE workflow for AMP isolation.

Section 3: Chromatographic Strategies

Q: My AMP peak is broad and elutes in the void volume on a C18 column. How do I fix this?

A: AMP's extreme hydrophilicity prevents retention on standard Reversed-Phase (RP) C18 columns. To overcome this and physically separate AMP from residual matrix components, you must utilize one of two orthogonal chromatographic mechanisms:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase (e.g., bare silica or zwitterionic) and a highly organic mobile phase. AMP partitions into a water-enriched layer on the stationary phase. Causality: HILIC retains highly polar compounds strongly, shifting AMP's retention time far away from hydrophobic phospholipids, which elute early or are highly predictable under HILIC conditions[1].

• Ion-Pairing Reversed-Phase (IP-RP): This method adds a volatile alkylamine (e.g., dibutylamine or dimethylhexylamine) to the mobile phase. Causality: The positively charged amine pairs with AMP's negatively charged phosphate group, neutralizing its charge and creating a hydrophobic complex that retains beautifully on a standard C18 column[3]. (Note: IP reagents can cause persistent background noise in mass spectrometers, so a dedicated LC system is recommended).

Section 4: Endogenous Baseline Correction

Q: How do I build a calibration curve for AMP when it is naturally present in all human plasma?

A: Because AMP is an endogenous nucleotide, you cannot obtain a true "blank" plasma matrix to construct your calibration curve. You must employ the Surrogate Matrix Approach [4]. This involves creating an artificial background matrix that mimics the thermodynamic and extraction properties of plasma, without containing any baseline AMP.

Protocol 2: Surrogate Matrix Validation Protocol

This protocol ensures your artificial matrix behaves identically to authentic plasma, a regulatory requirement known as "parallelism."

• Prepare Surrogate Matrix: Formulate a solution of 4% Bovine Serum Albumin (BSA) in Phosphate-Buffered Saline (PBS). Causality: The BSA mimics the protein binding capacity of human plasma, ensuring the extraction recovery of AMP remains consistent.

• Construct Calibration Curve: Spike authentic AMP-Na2 standards into the surrogate matrix at increasing concentrations to build your curve.

• Internal Standard Addition: Spike a Stable Isotope-Labeled (SIL) internal standard (e.g., 13C10​,15N5​ -AMP) at a fixed concentration into both the surrogate matrix calibration standards and your authentic plasma samples.

• Self-Validation Check (Parallelism Assessment):

  • Perform a standard addition curve by spiking known amounts of AMP into pooled authentic plasma.

  • Plot both the Surrogate Matrix curve and the Authentic Plasma standard addition curve.

  • Validation Rule: If the slopes of the two regression lines deviate by >15%, parallelism has failed. This indicates the surrogate matrix does not accurately reflect the matrix effects of the authentic plasma, and the surrogate must be reformulated (e.g., by adjusting protein content or using charcoal-stripped plasma).

References

• Utilization of hydrophilic-interaction LC to minimize matrix effects caused by phospholipids Source: National Institutes of Health (NIH) / Bioanalysis URL:[Link]

• Development, validation and application of an LC-MS/MS method quantifying free forms of the micronutrients queuine and queuosine in human plasma using a surrogate matrix approach Source: bioRxiv URL:[Link]

• Simultaneous determination of ribonucleoside and deoxyribonucleoside triphosphates in biological samples by hydrophilic interaction liquid chromatography coupled with tandem mass spectrometry Source: Nucleic Acids Research / Oxford Academic URL:[Link]

• Targeted Determination of Tissue Energy Status by LC-MS/MS Source: Analytical Chemistry / ACS Publications URL:[Link]

Sources

• 1. Utilization of hydrophilic-interaction LC to minimize matrix effects caused by phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development, validation and application of an LC-MS/MS method quantifying free forms of the micronutrients queuine and queuosine in human plasma using a surrogate matrix approach | bioRxiv [biorxiv.org]

Reference Data & Comparative Studies

disodium adenosine 5'-phosphate vs ATP in kinase activity assays

Title: Disodium Adenosine 5'-Phosphate (AMP-Na₂) vs. ATP in Kinase Activity Assays: A Comprehensive Comparison Guide

Executive Summary In the landscape of kinase activity profiling, Adenosine 5'-triphosphate (ATP) and Disodium Adenosine 5'-phosphate (AMP-Na₂) play fundamentally distinct but highly synergistic roles. While ATP is the ubiquitous phosphate donor required for catalytic turnover, AMP-Na₂ acts as a potent allosteric modulator, essential for evaluating energy-sensing kinases such as AMP-activated protein kinase (AMPK). This guide provides a mechanistic breakdown, comparative data, and validated protocols for utilizing both nucleotides in biochemical assays.

Mechanistic Divergence: Substrate vs. Sensor

• ATP (Adenosine 5'-triphosphate): ATP is the universal substrate for protein kinases. It binds to the highly conserved catalytic cleft (often between the N- and C-lobes of the kinase domain), where the terminal γ-phosphate is transferred to a target substrate (e.g., a serine, threonine, or tyrosine residue). In in vitro assays, ATP concentration is typically titrated around its Michaelis constant ( Km​ ) to balance assay sensitivity with physiological relevance.

• AMP-Na₂ (Disodium Adenosine 5'-monophosphate): Unlike ATP, AMP-Na₂ cannot donate a phosphate group. Instead, it functions as a critical allosteric ligand. In the context of AMPK, AMP binds to the cystathionine β-synthase (CBS) domains located on the regulatory γ-subunit[1]. This binding induces a conformational change that protects the catalytic α-subunit from dephosphorylation and stimulates upstream kinase activity, effectively acting as a molecular sensor for cellular energy stress[2].

The AMPK Paradigm: The Tripartite Activation Mechanism

To understand why both ATP and AMP-Na₂ are required in specific kinase assays, we must examine the adenylate kinase reaction ( 2ADP↔ATP+AMP ). Because this reaction is maintained near equilibrium in cells, a small drop in ATP results in a squared increase in the AMP:ATP ratio, making AMP a highly sensitive biomarker of energy depletion[3].

When establishing an in vitro AMPK assay, AMP-Na₂ must be introduced to fully activate the complex via a tripartite mechanism[2]:

• Allosteric Activation: Direct binding of AMP to the γ-subunit increases intrinsic kinase activity up to 10-fold[2].

• Promotion of Phosphorylation: AMP binding facilitates the phosphorylation of Thr172 on the α-subunit by upstream kinases like LKB1[1].

• Inhibition of Dephosphorylation: AMP induces a conformational shift that physically shields Thr172 from protein phosphatases (e.g., PP2C)[2].

ATP directly antagonizes all three of these AMP-mediated effects by competing for the same CBS binding sites on the γ-subunit[2]. Therefore, the precise ratio of AMP-Na₂ to ATP is the most critical parameter in AMPK assay design.

Visualization 1: The Tripartite Activation Mechanism of AMPK

Caption: Tripartite mechanism of AMPK activation by AMP-Na₂ and its competitive antagonism by ATP.

Objective Performance Comparison

The following table summarizes the distinct biochemical roles and assay parameters for ATP and AMP-Na₂ in kinase screening workflows.

Parameter	ATP (Adenosine 5'-triphosphate)	AMP-Na₂ (Disodium Adenosine 5'-phosphate)
Primary Function	Phosphate donor (Substrate)	Allosteric activator / Energy sensor
Binding Site	Catalytic cleft (Kinase domain)	Regulatory domains (e.g., CBS on AMPK γ-subunit)
Typical Assay Concentration	10 µM – 1 mM (Assay dependent, often at Km​ )	100 µM – 300 µM (For maximal AMPK activation)[1]
Enzymatic Effect	Required for substrate phosphorylation	Increases Vmax​ and lowers Km​ of the kinase for ATP
Stability in Solution	Prone to hydrolysis (store at -80°C in aliquots)	Highly stable (store at -20°C to -80°C)[4]
Role in CFTR Assays	Substrate for adenylate kinase activity[5]	Modulates ATP interaction at binding site 2[5]

Experimental Protocol: In Vitro AMPK Kinase Assay

To accurately measure AMPK activity, the assay must be designed as a self-validating system. This requires running parallel reactions with and without AMP-Na₂ to calculate the "fold activation" (AMP dependency), ensuring the observed signal is genuinely mediated by the intact AMPK heterotrimer and not a contaminating background kinase.

Materials Required:

• Recombinant AMPK (α/β/γ heterotrimer)

• SAMS Peptide (HMRSAMSGLHLVKRR) - specific AMPK substrate

• Assay Buffer: 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• ATP (Ultrapure)

• AMP-Na₂ (e.g., MedChemExpress or BroadPharm, >98% purity)[4][6]

• Detection System: ADP-Glo™ Kinase Assay or ³²P-γ-ATP radiometric detection

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock of AMP-Na₂ in distilled water. Filter sterilize (0.22 µm) and store at -20°C[4].

  • Prepare a 10 mM stock of ATP in assay buffer.

• Reaction Assembly (384-well plate):

  • Control Wells (Basal Activity): Add 2 µL of Assay Buffer containing 200 µM ATP (Final conc. 100 µM).

  • Activated Wells (AMP-Stimulated): Add 2 µL of Assay Buffer containing 200 µM ATP and 400 µM AMP-Na₂ (Final conc. 100 µM ATP, 200 µM AMP).

• Enzyme-Substrate Addition:

  • Add 2 µL of an Enzyme/Substrate mix containing 5 ng of recombinant AMPK and 100 µM SAMS peptide to all wells.

• Incubation:

  • Centrifuge the plate briefly (1000 x g for 1 min) to mix.

  • Incubate at 30°C for 30 minutes. The presence of Mg²⁺ is critical as Mg-ATP²⁻ is the true substrate[1].

• Termination and Detection:

  • If using ADP-Glo, add 4 µL of ADP-Glo Reagent to terminate the kinase reaction and deplete unreacted ATP. Incubate for 40 minutes at room temperature.

  • Add 8 µL of Kinase Detection Reagent to convert the generated ADP back to ATP and drive the luciferase reaction. Incubate for 30 minutes.

  • Read luminescence.

Visualization 2: AMPK Kinase Assay Workflow

Caption: Step-by-step workflow for evaluating AMPK activity using ATP and AMP-Na₂.

Data Interpretation and Causality

When analyzing the assay data, the causality behind the signal difference is paramount.

• Basal Signal (ATP only): Represents the intrinsic activity of the phosphorylated α-subunit. If this signal is too high, the recombinant enzyme may be fully pre-phosphorylated and insensitive to further allosteric activation.

• Stimulated Signal (ATP + AMP-Na₂): The addition of AMP-Na₂ should yield a 2- to 5-fold increase in kinase activity in vitro[1]. This increase confirms the functional integrity of the γ-subunit's CBS domains and the proper allosteric coupling between the regulatory and catalytic subunits.

• Troubleshooting High Background: If AMP fails to stimulate activity, check the ATP concentration. Because ATP and AMP compete for the same regulatory sites, an excessively high ATP concentration (e.g., >1 mM) will outcompete AMP-Na₂, masking the allosteric activation[2].

References

• AMP-activated protein kinase can be allosterically activated by ADP but AMP remains the key activating ligand . Biochemical Journal (Portland Press).[Link]

• Keeping the home fires burning: AMP-activated protein kinase . Open Biology (Royal Society Publishing).[Link]

• Minireview: The AMP-Activated Protein Kinase Cascade: The Key Sensor of Cellular Energy Status . Endocrinology (Oxford Academic).[Link]

• ATP and AMP Mutually Influence Their Interaction with the ATP-binding Cassette (ABC) Adenylate Kinase Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) at Separate Binding Sites . Journal of Biological Chemistry (PMC).[Link]

Sources

• 1. portlandpress.com [portlandpress.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. academic.oup.com [academic.oup.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Adenosine 5'-monophosphate disodium salt | 4578-31-8 | BroadPharm [broadpharm.com]

comparing AMP disodium salt and AMP free acid stability profiles

A Comprehensive Guide to Adenosine Monophosphate (AMP) Stability: Disodium Salt vs. Free Acid Profiles

Adenosine 5'-monophosphate (AMP) is a fundamental nucleotide utilized extensively in biochemical assays, cell signaling research, and therapeutic development. When sourcing AMP, researchers must choose between the AMP free acid and the AMP disodium salt . This choice is not merely a matter of solubility; it fundamentally dictates the molecule's stability profile, degradation kinetics, and handling requirements.

As an Application Scientist, understanding the causality behind these differences is critical for preventing artifactual data in your assays.

The structural differences between the free acid and the disodium salt govern their macroscopic behavior. In the free acid form, the phosphate group retains its protons, resulting in a compound that is sparingly soluble in water and yields a highly acidic solution upon dissolution. Conversely, the disodium salt replaces these protons with sodium ions, drastically increasing aqueous solubility and yielding a neutral to slightly alkaline solution1[1].

Table 1: Physicochemical Comparison

Property	AMP Free Acid	AMP Disodium Salt
Molecular Formula	C₁₀H₁₄N₅O₇P	C₁₀H₁₂N₅Na₂O₇P
Aqueous Solubility	Low to Moderate	Highly Soluble
Solution pH (Unbuffered)	Acidic (~pH 2.5 - 3.0)	Neutral to slightly alkaline (~pH 7.0 - 8.0)
Hygroscopicity	Low	High (requires strict desiccation)
Recommended Storage	-20°C (Long-term)	2-8°C or -20°C (Desiccated)

Mechanistic Degradation Pathways

Understanding the causality behind AMP degradation is critical for experimental design. AMP primarily degrades via two distinct hydrolytic pathways depending on the pH and thermal stress applied:

• Phosphate Ester Cleavage: In neutral to alkaline conditions, the primary degradation route is the hydrolysis of the 5'-phosphoester bond, yielding adenosine and inorganic phosphate2[2].

• N-Glycosidic Bond Cleavage (Depurination): In highly acidic environments, the N-glycosidic bond connecting the adenine base to the ribose sugar becomes protonated and destabilized. This leads to the irreversible release of adenine and ribose-5-phosphate 3[3].

Mechanistic degradation pathways of AMP under varying pH and thermal stress conditions.

Causality in Formulation Choice: If AMP free acid is dissolved in unbuffered water, the resulting acidic pH auto-catalyzes N-glycosidic cleavage. Therefore, the free acid must be buffered immediately upon dissolution. The disodium salt avoids this auto-catalysis but introduces a different vulnerability: hygroscopicity. In the solid state, the disodium salt readily absorbs ambient moisture, creating localized aqueous micro-environments that facilitate slow phosphate ester hydrolysis over time if not stored with desiccants 1[1].

Comparative Stability Profiles

Table 2: Stability and Degradation Kinetics

Environmental Condition	AMP Free Acid	AMP Disodium Salt	Primary Degradation Mechanism
Solid State (Ambient, High Humidity)	Highly stable	Prone to moisture absorption	Hydrolysis (if moisture present)
Aqueous Solution (Unbuffered, 25°C)	Auto-catalyzes degradation	Stable for short durations	Free Acid: Depurination
Aqueous Solution (Acidic pH < 3)	Rapid degradation	Rapid degradation	N-glycosidic cleavage
Aqueous Solution (Alkaline pH > 9)	Moderate degradation	Moderate degradation	Phosphate ester hydrolysis

Validated Experimental Protocol: HPLC-UV Analysis of AMP Degradation

To objectively compare the stability of these two forms, researchers must employ a robust analytical method. The following High-Performance Liquid Chromatography (HPLC) protocol is designed as a self-validating system . By utilizing a specific gradient and system suitability checks, it ensures baseline resolution between AMP, adenosine, and adenine4[4].

Self-validating HPLC-UV workflow for quantifying AMP degradation kinetics.

Step-by-Step Methodology:

• System Suitability Testing (SST) [Self-Validation Step]:

  • Action: Prepare a standard mix containing 100 µM each of AMP, Adenosine, and Adenine.

  • Validation: The system is only considered valid for experimental use if the chromatographic resolution (Rs) between Adenosine and Adenine is ≥ 2.0. This proves the column can distinguish between phosphate cleavage and depurination events 5[5].

• Sample Preparation:

  • Dissolve AMP free acid and AMP disodium salt in 50 mM Potassium Phosphate buffer (pH 7.0) to a final concentration of 1 mg/mL.

  • Causality: Using a strong buffer normalizes the pH, preventing the free acid from auto-catalyzing its own degradation, thus allowing for a direct comparison of intrinsic stability.

• Stress Induction (Accelerated Stability):

  • Incubate aliquots at 60°C for 0, 24, 48, and 72 hours.

  • Quench the reaction by transferring aliquots to an ice bath prior to injection.

• Chromatographic Separation:

  • Column: Reversed-phase C18 (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate, pH 4.95.

  • Mobile Phase B: Acetonitrile/Methanol/Water (75:5:20) with 10 mM Ammonium Acetate.

  • Gradient: 0-5 min (100% A), 5-15 min (linear gradient to 50% B).

  • Detection: UV-Vis at 259 nm2[2].

• Data Analysis:

  • Integrate peak areas. Plot the natural log of remaining AMP concentration versus time to determine the first-order degradation rate constant (k).

Conclusion & Selection Guide

• Choose AMP Disodium Salt for immediate aqueous solubility and neutral pH applications. Store strictly at 2-8°C or -20°C in a desiccator to prevent moisture-induced hydrolysis.

• Choose AMP Free Acid for solid-state formulations requiring long-term stability without strict desiccation, provided the downstream application includes adequate buffering to prevent acid-catalyzed depurination upon dissolution.

References

• Origin of informational polymers - Differential stability of phosphoester bonds in ribomonomers and ribooligomers.
• A novel HPLC method reveals that precipitation of 2′-deoxyadenosine 5′-monophosphate with lithium perchlorate/acetone leads to base depurin
• Liquid Chromatography Method for Simultaneous Quantification of ATP and its Degradation Products Compatible with both UV-Vis and Mass Spectrometry. NIH.
• Stability of AMP Disodium Salt in Aqueous Solution. BenchChem.
• Adenosine 5ʹ-Monophosphate, Disodium Salt - CAS 4578-31-8. Calbiochem / Merck Millipore.

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy Guide: Adenosine Monophosphate Disodium vs. Pure Adenosine

Executive Summary

When engineering formulations for metabolic regulation, cardiovascular research, or dermatological therapeutics, the choice between pure adenosine and its nucleotide salt, Adenosine Monophosphate Disodium (AMP-Na2) , fundamentally alters pharmacokinetic trajectories and experimental outcomes. While pure adenosine acts as a potent but ephemeral purinergic receptor agonist, AMP-Na2 functions as a highly soluble, sustained-release precursor that also directly interfaces with intracellular metabolic pathways. This guide provides an objective, data-driven comparison of their physicochemical properties, mechanistic pathways, and applied efficacy.

Mechanistic Divergence & Signaling Pathways

The pharmacological utility of these two molecules is dictated by their interaction with the purinergic signaling cascade and cellular metabolic sensors.

Pure adenosine is a direct agonist for G-protein coupled purinergic receptors (A1, A2A, A2B, and A3)[1]. However, its systemic utility is heavily restricted by its rapid uptake into erythrocytes and endothelial cells via equilibrative nucleoside transporters (ENTs), followed by immediate degradation by into inactive inosine, or phosphorylation by Adenosine Kinase (ADK)[1],[2].

Conversely, AMP-Na2 cannot directly activate purinergic receptors with high affinity. Extracellularly, it serves as a substrate for , which cleaves the phosphate group to yield adenosine[3]. This enzymatic bottleneck creates a sustained-release profile, preventing the hemodynamic shock associated with bolus adenosine. Intracellularly, the AMP moiety acts as a critical allosteric activator of AMP-activated protein kinase (AMPK), the cell's primary energy sensor[4].

Fig 1: Pharmacokinetic divergence of AMP-Na2 and Adenosine in metabolic and purinergic signaling.

Physicochemical & Pharmacokinetic Comparison

A major limitation of pure adenosine in drug development is its poor aqueous solubility and extreme metabolic lability. The disodium salt formulation of AMP resolves these formulation barriers.

Parameter	Adenosine Monophosphate Disodium (AMP-Na2)	Pure Adenosine
Chemical Classification	Purine nucleotide salt	Purine nucleoside
Aqueous Solubility	High (≥ 100 mg/mL)[4]	Low (~7-10 mg/mL)[5],[6]
In Vivo Half-Life	Extended (Functions as a continuous precursor pool)	< 10 seconds (Rapid clearance)[2],[7]
Primary Mechanism	AMPK activation & CD73-mediated conversion to Adenosine[8],[3]	Direct Purinergic Receptor (P1) Agonist[1]
Metabolic Clearance	Gradual extracellular dephosphorylation	Rapid cellular uptake; deamination by ADA[1],[2]
Formulation Stability	Highly stable in aqueous solutions	Prone to rapid crystallization at low temps[7]

Comparative Efficacy in Applied Science

Cardiovascular & Hemodynamic Regulation

Pure adenosine is an FDA-approved intravenous therapeutic used primarily for the acute termination of paroxysmal supraventricular tachycardia (SVT)[9]. Because its half-life is less than 10 seconds, it induces a transient, profound AV node block without prolonged hemodynamic depression[2]. However, this makes it unsuitable for sustained vasodilation. AMP-Na2, conversely, elicits systemic vasodilation with significantly less tachyphylaxis than sodium nitroprusside (SNP), making it a superior candidate for controlling cardiac afterload in prolonged experimental models[10].

Dermatological Therapeutics

In dermatology, AMP-Na2 is heavily utilized (often at 3% concentrations) in Japanese Quasi-Drugs for the treatment of hyperpigmentary disorders like melasma[11]. The mechanism relies on its ability to increase intracellular glucose uptake and ATP biosynthesis, which accelerates epidermal turnover and physically exfoliates melanin-laden keratinocytes[11]. Pure adenosine is rarely used for this indication due to its inability to remain stable in topical aqueous vehicles and its rapid degradation upon skin penetration.

Metabolic Research

AMP-Na2 is an orally active nucleotide that directly activates AMPK in skeletal muscle, ameliorating insulin resistance and impaired glucose metabolism in high-fat diet (HFD)-induced diabetes models[8]. Pure adenosine cannot achieve this systemic metabolic effect due to its immediate first-pass clearance and erythrocyte uptake.

Self-Validating Experimental Protocols

To objectively compare the efficacy and mechanisms of these two compounds, researchers must utilize self-validating assay systems that isolate causality. The following protocols use specific enzymatic inhibitors as negative controls to prove the exact mechanistic pathways.

Protocol 1: Endothelial-Dependent Vasodilation in Isolated Aortic Rings

Objective: To validate that AMP-Na2 induces vasodilation via CD73-mediated conversion to adenosine, rather than direct receptor agonism. Causality Rationale: By introducing a CD73 inhibitor (AOPCP), we block the conversion of AMP to adenosine. If AMP-Na2 fails to dilate the tissue in the presence of AOPCP, it proves the prodrug hypothesis.

Step-by-Step Methodology:

• Tissue Preparation: Isolate thoracic aortic rings (2-3 mm) from Sprague-Dawley rats and mount them in a Radnoti organ bath containing oxygenated (95% O2 / 5% CO2) Krebs-Henseleit buffer at 37°C.

• Equilibration: Apply a resting tension of 1.5g and equilibrate for 60 minutes, washing every 15 minutes.

• Pre-constriction: Induce stable vasoconstriction using 1 µM Phenylephrine (PE).

• Experimental Groups (Run in parallel baths):

  • Group A: Add pure cumulatively (10⁻⁹ to 10⁻⁵ M).

  • Group B: Add cumulatively (10⁻⁹ to 10⁻⁵ M).

  • Group C (Self-Validation Control): Pre-incubate with 50 µM AOPCP (CD73 inhibitor) for 20 mins, then add AMP-Na2 cumulatively.

• Data Analysis: Measure the percentage of relaxation relative to the PE-induced plateau. Group C should exhibit a near-total ablation of the vasodilatory response compared to Group B, confirming CD73 dependence.

Protocol 2: Intracellular AMPK Activation in Skeletal Muscle Myotubes

Objective: To compare the capacity of AMP-Na2 vs. pure adenosine to trigger intracellular metabolic signaling (AMPK phosphorylation). Causality Rationale: Pure adenosine must be phosphorylated by Adenosine Kinase (ADK) to become AMP inside the cell to activate AMPK. By using an ADK inhibitor (ABT-702), we can isolate whether the activation is dependent on this salvage pathway.

Step-by-Step Methodology:

• Cell Culture: Differentiate murine C2C12 myoblasts into mature myotubes in DMEM supplemented with 2% horse serum for 5 days.

• Starvation: Serum-starve the myotubes in low-glucose DMEM for 4 hours prior to treatment to establish a baseline metabolic state.

• Treatment Allocation:

  • Vehicle: PBS control.

  • Adenosine: 100 µM pure adenosine for 30 mins.

  • AMP-Na2: 100 µM AMP-Na2 for 30 mins.

  • Validation Control: Pre-incubate with 10 µM ABT-702 (ADK inhibitor) for 30 mins, followed by 100 µM Adenosine.

• Protein Extraction & Western Blotting: Lyse cells in RIPA buffer containing protease/phosphatase inhibitors. Resolve 30 µg of protein via SDS-PAGE and transfer to a PVDF membrane.

• Detection: Probe with primary antibodies against p-AMPKα (Thr172) and total AMPKα.

• Interpretation: The ratio of p-AMPK to total AMPK will reveal metabolic activation. The validation control will demonstrate that pure adenosine's metabolic efficacy is entirely bottlenecked by intracellular ADK activity, whereas AMP-Na2 provides a more robust and direct substrate pool.

References

• Quasi-Drugs Developed in Japan for the Prevention or Treatment of Hyperpigmentary Disorders, PMC.[Link]

• Adenosine Signaling | Arteriosclerosis, Thrombosis, and Vascular Biology, AHA Journals. [Link]

• ADENOCARD IV (adenosine injection) Clinical Pharmacology, FDA.[Link]

• monophosphate sodium salt - Adenosine 5, HiMedia Laboratories.[Link]

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. himedialabs.com [himedialabs.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. adenosine [glowm.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Adenosine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 10. Comparison of hemodynamic changes induced by adenosine monophosphate and sodium nitroprusside alone and during dopamine infusion in the anesthetized dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]